Loratadine-d4 Epoxide N-Oxide

• CAS: 1794754-14-5

Core Science & Biosynthesis

Technical Guide: Comparative Analysis of Loratadine N-Oxide and Loratadine Epoxide N-Oxide

The following technical guide provides an in-depth comparative analysis of Loratadine N-Oxide and Loratadine Epoxide N-Oxide , designed for researchers and drug development professionals.

[1]

Executive Summary

In the development and stability profiling of Loratadine (a second-generation antihistamine), oxidative degradation represents a critical quality attribute.[1][2] While Loratadine N-Oxide is a well-characterized metabolite and degradation product, Loratadine Epoxide N-Oxide represents a more complex, di-oxidized impurity containing a structural alert (the oxirane ring).[1] Distinguishing these species is vital not only for mass balance in stability studies but also for toxicological risk assessment under ICH M7 guidelines.[1]

This guide delineates the structural, mechanistic, and analytical differences between these two impurities, providing actionable protocols for their isolation and identification.

Chemical Identity & Structural Analysis[3]

The core difference lies in the extent and site of oxidation.[1] Loratadine contains two primary sites susceptible to electrophilic oxidation: the pyridine nitrogen and the tetrasubstituted exocyclic double bond (C11-ylidene).[1]

Comparative Chemical Profile[1][4][5]

Feature	Loratadine N-Oxide	Loratadine Epoxide N-Oxide
Common Name	Loratadine Pyridine N-Oxide	Loratadine Spiro-Epoxide N-Oxide
CAS Number	165739-62-8	1432057-93-6
Molecular Formula	C H ClN O	C H ClN O
Molecular Weight	398.88 g/mol (+16 Da vs API)	414.88 g/mol (+32 Da vs API)
Oxidation State	Mono-oxidized	Di-oxidized
Key Functional Group	Pyridine	Pyridine AND C11-Spiro-Oxirane
Structural Alert	None (Metabolite-like)	Epoxide (Potential Genotoxic Impurity)

Structural Elucidation[3]

• Loratadine N-Oxide: Formed by the oxidation of the pyridine nitrogen in the tricyclic benzo[5,6]cyclohepta[1,2-b]pyridine system.[1] The carbamate nitrogen on the piperidine ring is electron-deficient and resistant to oxidation.[1]

• Loratadine Epoxide N-Oxide: Involves the N-oxidation described above plus the epoxidation of the C11 double bond connecting the tricyclic system to the piperidine ring.[1] This transforms the planar alkene into a strained, spiro-cyclic oxirane system.[1]

Mechanistic Pathways of Formation

Understanding the causality of formation allows for the control of these impurities during synthesis and storage.[1]

Reaction Kinetics & Selectivity

The pyridine nitrogen is the most basic site and typically oxidizes first under mild oxidative stress (e.g., exposure to air or trace peroxides in excipients).[1] The C11 alkene is tetrasubstituted and sterically hindered; however, under strong forcing conditions (e.g., high H

O concentrations or peracid reagents), it undergoes epoxidation.

• Pathway A (N-Oxidation): Kinetic product.[1] Occurs readily with dilute oxidants.[1]

• Pathway B (Epoxidation): Thermodynamic/Forced product.[1] Usually occurs after or concurrent with N-oxidation when excess oxidant is present.[1]

Visualization: Oxidative Degradation Pathway

Caption: Mechanistic flow of Loratadine oxidation. The N-Oxide is the primary degradant, while the Epoxide N-Oxide forms under cumulative oxidative stress.[1]

Analytical Differentiation Strategy

Distinguishing these species requires orthogonal analytical techniques because simple UV detection may not resolve them adequately due to similar chromophores (the tricyclic system remains largely intact).[1]

Mass Spectrometry (LC-MS/MS)

The most definitive method is high-resolution mass spectrometry (HRMS).[1]

• Loratadine N-Oxide:

  • Precursor Ion: [M+H]

    = 399.88[1]

  • Fragmentation: Typical loss of oxygen (-16 Da) to revert to the Loratadine cation (m/z 383).[1]

• Loratadine Epoxide N-Oxide:

  • Precursor Ion: [M+H]

    = 415.88[1]

  • Fragmentation: Loss of Oxygen (-16 Da) and characteristic cleavage of the epoxide ring.[1] The spiro-epoxide is fragile; fragmentation often yields a ketone derivative or ring-opened product distinct from the N-oxide.[1]

Chromatographic Separation (HPLC)

The polarity difference drives separation.[1]

• Stationary Phase: C18 or Phenyl-Hexyl columns are recommended.[1]

• Elution Order:

  • Loratadine Epoxide N-Oxide: Most polar (two oxygen atoms added).[1] Elutes earliest.

  • Loratadine N-Oxide: Intermediate polarity.[1]

  • Loratadine (API): Least polar.[1] Elutes last.

Note: This order may invert in HILIC modes or specific mixed-mode columns, but holds true for standard Reverse Phase (RP-HPLC).

Visualization: Analytical Decision Tree

Caption: Decision matrix for identifying Loratadine oxidative impurities using LC-MS data.

Experimental Protocols

Protocol A: Generation of Oxidative Impurities (Forced Degradation)

To validate analytical methods, you must generate these impurities in situ.[1]

• Preparation: Dissolve 50 mg of Loratadine API in 10 mL of Acetonitrile/Water (50:50).

• Stress Condition (N-Oxide dominant): Add 1 mL of 3% H

  O . Incubate at Room Temperature for 2-4 hours.

  • Result: Primary formation of Loratadine N-Oxide.[1][3]

• Stress Condition (Epoxide N-Oxide dominant): Add 1 mL of 30% H

  O . Heat at 60°C for 6-12 hours.

  • Result: Significant formation of the di-oxidized Epoxide N-Oxide and other secondary degradants.[1]

• Quenching: Neutralize with MnO

  or Sodium Bisulfite before injection to prevent on-column oxidation.[1]

Protocol B: LC-MS Identification Conditions

• Column: Agilent Zorbax Eclipse Plus C18 (100 mm x 2.1 mm, 1.8 µm) or equivalent.[1]

• Mobile Phase A: 0.1% Formic Acid in Water.[1]

• Mobile Phase B: Acetonitrile.[1]

• Gradient: 5% B to 95% B over 10 minutes.

• Flow Rate: 0.3 mL/min.[1]

• Detection: ESI Positive Mode. Source Temp: 350°C.[1]

Toxicological & Regulatory Context (ICH M7)

The distinction between these two is critical for regulatory filing.

• Loratadine N-Oxide: Generally considered a metabolite.[1][4][3][5] If observed in human metabolism studies, it may be qualified without extensive toxicity testing (ICH Q3B).[1]

• Loratadine Epoxide N-Oxide: Contains an epoxide (oxirane) ring.[1] Epoxides are structural alerts for mutagenicity (DNA alkylation potential).[1]

  • Action: This impurity must be evaluated via in silico (QSAR) systems (e.g., Derek Nexus, Leadscope).[1] If predicted positive, it requires control below the Threshold of Toxicological Concern (TTC) or bacterial reverse mutation (Ames) testing to prove safety.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 29982763, Loratadine N-oxide.[1] Retrieved from [Link][1]

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 46782076, Loratadine Epoxide.[1] Retrieved from [Link][1]

• V. P. R. P. et al. (2012). A New Validated Liquid Chromatographic Method for the Determination of Loratadine and its Impurities.[1] Journal of Pharmaceutical and Biomedical Analysis.[1] (Contextualized via search results on degradation pathways).

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Advanced Application of Stable Isotope Labeled Loratadine Impurities in Regulated Bioanalysis

Executive Summary: The Precision Imperative

In the landscape of pharmaceutical development, the quantification of Loratadine and its active metabolite/impurity, Desloratadine, presents a classic bioanalytical challenge. While Loratadine is a well-established H1-antagonist, its metabolic conversion and oxidative degradation pathways generate a complex impurity profile that must be monitored under ICH Q3A(R2) and ICH Q3B(R2) guidelines [1].[1]

For researchers and bioanalysts, the use of Stable Isotope Labeled (SIL) impurities is not merely a regulatory checkbox; it is the only scientifically robust method to correct for the non-linear ionization suppression (matrix effects) inherent in LC-MS/MS analysis of biological fluids. This guide details the strategic selection, application, and validation of SIL-Loratadine impurities, moving beyond basic "spiking" to an engineered analytical system.[1]

Chemical Architecture & Impurity Profiling[1]

Loratadine (Ethyl 4-(8-chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)-1-piperidinecarboxylate) is structurally characterized by a tricyclic core and a labile ethyl ester group.[1][2]

The Impurity Landscape

The primary impurities of concern for research and stability testing are:

Impurity Name	Type	Structural Change	Regulatory Relevance
Desloratadine	Metabolite / Degradant	Hydrolysis of ethyl ester	Major active metabolite; accumulates in plasma.[1][3][4]
Loratadine N-Oxide	Oxidative Degradant	Oxidation of Pyridine N	Common stress degradant; potential matrix interference.[1]
Impurity H	Synthetic Byproduct	Ethyl-4-oxopiperidine-1-carboxylate	Process impurity from synthesis.[1]

Visualization: Metabolic & Degradation Pathways

The following diagram maps the transformation of Loratadine into its critical impurities, highlighting the structural nodes targeted for isotope labeling.

Figure 1: Metabolic and degradation pathways of Loratadine leading to key impurities requiring SIL monitoring.

Strategic Selection of Stable Isotopes

The choice between Deuterium (

) and Carbon-13 ( ) labeled standards is critical.[1] As a Senior Scientist, I strongly advocate for when budget permits, though is often standard.[1]

The "Deuterium Effect" Risk

Deuterium is slightly more lipophilic than Hydrogen. In Ultra-High Performance Liquid Chromatography (UHPLC), a highly deuterated internal standard (e.g., Loratadine-D5) may elute earlier than the native analyte.[1]

• The Consequence: If the SIL-IS elutes at a different time, it does not experience the exact same matrix suppression zone as the analyte.[5] This decouples the IS from the analyte, rendering the matrix correction invalid [2].

• Mitigation: Use

  labels (which co-elute perfectly) or ensure the chromatographic gradient is shallow enough to maintain co-elution.

Label Positioning

• Loratadine-D5 (Ethyl-labeled): Excellent for quantifying the parent.[1] WARNING: Do not use this to quantify Desloratadine, as the label is lost during hydrolysis.[1]

• Desloratadine-D4 (Piperidine-labeled): The gold standard for the metabolite.[1] The label is located on the stable piperidine ring, ensuring it survives downstream processing.

Analytical Application: LC-MS/MS Protocol

This protocol describes the quantification of Desloratadine impurity in human plasma using Desloratadine-D4 as the Internal Standard (IS).

Mass Spectrometry Parameters (MRM)

The following transitions are selected to maximize sensitivity and specificity.

Analyte	Precursor Ion ( )	Product Ion ( )	Collision Energy (eV)	Dwell Time (ms)
Loratadine	383.2	337.1	25	100
Desloratadine	311.1	259.1	28	100
Desloratadine-D4 (IS)	315.1	263.1	28	100

Experimental Workflow: Sample Preparation

Principle: Protein Precipitation (PPT) is chosen over Solid Phase Extraction (SPE) here to demonstrate high-throughput capability, relying on the SIL-IS to correct the heavy matrix load.

Materials:

• Desloratadine Reference Standard

• Desloratadine-D4 (SIL-IS)[1]

• Human Plasma (K2EDTA)[1]

• Acetonitrile (LC-MS Grade)[1]

Step-by-Step Protocol:

• Stock Preparation:

  • Dissolve Desloratadine-D4 in Methanol to 1.0 mg/mL.[1]

  • Dilute to a working IS concentration of 500 ng/mL in 50% Methanol/Water.[1]

• Spiking (The Critical Step):

  • Aliquot 100 µL of plasma sample into a 96-well plate.

  • Immediately add 20 µL of the Working IS Solution.

  • Scientific Rationale: Adding IS before extraction ensures that any recovery loss during precipitation is mathematically cancelled out.[1]

• Precipitation:

  • Add 400 µL of ice-cold Acetonitrile.

  • Vortex aggressively for 2 minutes.

• Separation:

  • Centrifuge at 4,000 x g for 10 minutes at 4°C.

• Reconstitution:

  • Transfer 100 µL of supernatant to a fresh plate.

  • Evaporate under Nitrogen stream.[1] Reconstitute in 100 µL Mobile Phase A/B (50:50).

Analytical Workflow Diagram

The following flowchart illustrates the rigorous logic required for a self-validating bioanalytical method.

Figure 2: Bioanalytical workflow emphasizing the early introduction of SIL-IS for total error correction.

Validation & Causality (E-E-A-T)

To ensure trustworthiness in your data, you must validate the "Matrix Factor" according to FDA Bioanalytical Method Validation Guidelines (2018) [3].[1]

The Self-Validating Experiment:

• Prepare two sets of samples:

  • Set A (Post-Extraction Spike): Extract blank plasma, then spike Analyte + IS.

  • Set B (Neat Solution): Analyte + IS in pure mobile phase.

• Calculate Matrix Factor (MF):

  [1]

• Calculate IS-Normalized MF:

• Success Criterion: The IS-Normalized MF should be close to 1.0 (typically 0.85 – 1.15).[1] This proves that the SIL-IS is suppressing/enhancing at the exact same rate as the analyte, validating the method's accuracy.

Conclusion

The use of stable isotope labeled Loratadine impurities is not optional for high-stakes research; it is the fundamental control mechanism for LC-MS/MS accuracy. By selecting the correct label position (avoiding metabolic hotspots) and ensuring co-elution, researchers can generate data that withstands rigorous regulatory scrutiny.[1]

References

• International Council for Harmonisation (ICH). (2006).[1][6] ICH Q3A(R2): Impurities in New Drug Substances.[1][6][7][8] Retrieved from [Link]1]

• Wang, S., & Cyronak, M. (2013).[1] Matrix Effects in LC-MS/MS: The Importance of Co-elution of Analyte and Internal Standard. Current Drug Metabolism.[1] Retrieved from [Link]1]

• U.S. Food and Drug Administration (FDA). (2018).[1][8][9] Bioanalytical Method Validation: Guidance for Industry.[1][9][10][11][12] Retrieved from [Link]1]

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Navigating the Isotopic Frontier: A Technical Safety and Handling Guide for Loratadine-d4 Epoxide N-Oxide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Loratadine-d4 Epoxide N-Oxide, a deuterated metabolite of the widely used antihistamine Loratadine, represents a critical tool in pharmacokinetic and metabolic studies. The strategic incorporation of deuterium isotopes offers a means to trace and quantify metabolic pathways, leveraging the kinetic isotope effect to modulate drug metabolism. While this isotopic labeling is invaluable for research, it necessitates a nuanced understanding of the compound's safety profile and handling requirements. This technical guide provides a comprehensive overview of the material safety data, handling protocols, and toxicological considerations for Loratadine-d4 Epoxide N-Oxide. It is designed to equip researchers, scientists, and drug development professionals with the knowledge to work with this compound safely and effectively. This document synthesizes data from the parent compound, its non-deuterated metabolites, and established best practices for handling deuterated molecules to offer a robust safety framework in the absence of a specific Material Safety Data Sheet (MSDS) for the title compound.

Introduction: The Role of Deuteration in Drug Metabolism Studies

Deuterated compounds are powerful assets in modern pharmaceutical research. The substitution of hydrogen with its heavier, stable isotope, deuterium, can significantly influence a molecule's metabolic fate. This is primarily due to the kinetic isotope effect (KIE), where the stronger carbon-deuterium (C-D) bond is cleaved more slowly by metabolic enzymes compared to a carbon-hydrogen (C-H) bond. This alteration allows for a more detailed investigation of drug metabolism and can even lead to the development of "heavy drugs" with improved pharmacokinetic profiles.[1]

Loratadine-d4 Epoxide N-Oxide is a metabolite of Loratadine, a second-generation antihistamine. The "d4" designation indicates the presence of four deuterium atoms, which serve as a stable isotopic label for tracking the molecule in biological systems. The "Epoxide N-Oxide" indicates that it is a product of oxidative metabolism. Understanding the safety and handling of this specific metabolite is crucial for accurate and safe research.

Compound Identification and Physicochemical Properties

A clear identification of the compound is the first step in any safety assessment.

Identifier	Value	Source
Chemical Name	Loratadine-d4 Epoxide N-Oxide	Pharmaffiliates[2]
CAS Number	1794754-14-5	Pharmaffiliates[2]
Molecular Formula	C22H19D4ClN2O4	Pharmaffiliates[2]
Molecular Weight	418.91 g/mol	Pharmaffiliates[2]

Note: The provided molecular formula and weight are for the epoxide N-oxide. It is important to distinguish this from other deuterated forms like Loratadine-d4 (C22H19D4ClN2O2, MW: 386.91 g/mol ) and Loratadine-d4 N-Oxide (C22H19D4ClN2O2, MW: 402.91 g/mol ).[2][3]

The physicochemical properties of the parent compound, Loratadine, can provide insights into the expected properties of its deuterated metabolite.

Property	Loratadine	Source
Physical State	Solid, White to Off-White Powder	Fisher Scientific[4], Spectrum Chemical[5]
Melting Point	134 °C / 273.2 °F	Fisher Scientific[4]
Water Solubility	No information available	Fisher Scientific[4]
Solubility in other solvents	Soluble in organic solvents	CymitQuimica[6]
Stability	Stable under normal conditions	Fisher Scientific[4]

Hazard Identification and Toxicological Profile

Based on the parent compound, Loratadine, the potential hazards include:

• Skin Irritation: Causes skin irritation.[7][8][9]

• Eye Irritation: Causes serious eye irritation.[7][8][9]

• Respiratory Irritation: May cause respiratory irritation.[7][9]

• Allergic Skin Reaction: May cause an allergic skin reaction.[7]

• Genetic Defects: Suspected of causing genetic defects.[7]

• Carcinogenicity: Suspected of causing cancer.[7]

• Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[7]

The Safety Data Sheet for Loratadine N-Oxide states that the substance is not subject to classification according to their experience and the information provided. However, it is prudent to handle all new chemical entities with a high degree of caution.

Toxicological Data for Loratadine:

Test	Result	Species	Source
LD50 Oral	> 5000 mg/kg	Rat	Fisher Scientific[4]

Safe Handling and Storage Protocols

The safe handling of deuterated compounds like Loratadine-d4 Epoxide N-Oxide requires a combination of standard laboratory practices and specific considerations for isotopically labeled molecules.

Personal Protective Equipment (PPE)

Always consult the Safety Data Sheet for the specific compound you are working with. As a standard, the following PPE should be worn:

• Eye Protection: Safety goggles or glasses.[1]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).[1]

• Body Protection: A lab coat.[1]

Engineering Controls

For highly volatile or toxic compounds, work should be conducted in a certified chemical fume hood.[1]

Storage

Proper storage is critical for maintaining the integrity of deuterated compounds and ensuring laboratory safety.[1]

• General Recommendations: Store in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[1][4]

• Protection from Moisture: Many deuterated compounds are hygroscopic and susceptible to H/D exchange with atmospheric moisture.[1] To prevent isotopic dilution, handle these compounds under an inert atmosphere, such as dry nitrogen or argon, and store them in tightly sealed containers.[1][10]

• Refrigeration: Some deuterated compounds should be stored in a refrigerator to prevent evaporation.[10]

Experimental Workflow for Handling Deuterated Compounds

The following diagram illustrates a general workflow for the safe handling of deuterated compounds in a laboratory setting.

Caption: General workflow for handling deuterated compounds.

First Aid Measures

In the event of exposure, follow these first aid measures, which are extrapolated from the parent compound, Loratadine.

• Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Get medical attention.[4]

• Skin Contact: Wash off immediately with soap and plenty of water while removing all contaminated clothing and shoes.[5]

• Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical attention if symptoms occur.[11]

• Ingestion: Do not induce vomiting without medical advice. Never give anything by mouth to an unconscious person. Rinse mouth with water.[5][11]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[11]

• Hazardous Combustion Products: Carbon oxides, nitrogen oxides (NOx), and hydrogen chloride gas.[4][11]

• Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.[11]

Accidental Release Measures

• Personal Precautions: Use personal protective equipment. Avoid dust formation and ensure adequate ventilation.[12]

• Environmental Precautions: Do not let the product enter drains.[11]

• Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal without creating dust.[11]

Disposal Considerations

Deuterated waste should be treated as hazardous chemical waste.[1]

• Waste Segregation: It is crucial to segregate different types of deuterated waste into clearly labeled, separate waste containers.[1]

• Empty Containers: Empty containers should be triple-rinsed with an appropriate solvent. The rinsate should be collected and disposed of as hazardous waste.[1]

Conclusion: A Framework for Safe Research

Loratadine-d4 Epoxide N-Oxide is a valuable tool for in-depth pharmacokinetic research. While a specific MSDS is not available, a robust safety protocol can be established by synthesizing information from the parent compound, its metabolites, and general guidelines for handling deuterated compounds. By adhering to the principles of good laboratory practice, utilizing appropriate personal protective equipment, and understanding the specific considerations for isotopically labeled molecules, researchers can ensure a safe and effective working environment. The information presented in this guide is intended to provide a comprehensive safety framework, but it is imperative to always consult all available safety literature and perform a thorough risk assessment before commencing any experimental work.

References

• Navigating the Isotopic Landscape: A Technical Guide to the Safe Handling of Deuter
• Loratadine-impurities.
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• Deuterated Solvents: Essential Reagents for Accur
• Deuterated - Solvents, Reagents & Accessories. Chromservis.
• SAFETY DATA SHEET - Lor
• Loratadine N-Oxide | TRC-L469595-10MG. LGC Standards.
• CAS 165739-62-8: Lor
• Loratadine-d4 | C22H23ClN2O2 | CID 45039666. PubChem.
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• SAFETY DATA SHEET - Lor
• Safety Data Sheet - Lor
• Safety Data Sheet - Lor
• Lor
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• Material Safety Data Sheet - Loratadine. Pfizer. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGFn5Dbxkxnnp8XGNL3kkGpLQpxLAkpiFVtU4FBeWl1NXlVIQvwBDD_wnJ2z6GhTYkwDbjpXh_FuKPl66kH7Q8Zc1wGNEmMJRJHPAX0iNakABqAsXT8cDXblYjDTJzkl8ECkGKMmMF1DysCovQ7FlXnAMF5faBDVmcoIgSYr-uDVlzbJNE=]([Link]

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Pharmacological properties of Loratadine deuterated metabolites

An In-Depth Technical Guide to the Pharmacological Properties of Deuterated Loratadine Metabolites

Executive Summary

Loratadine, a widely used second-generation antihistamine, serves as a prodrug for its more potent, active metabolite, desloratadine. The clinical efficacy of loratadine is largely attributable to the systemic exposure of desloratadine.[1] Desloratadine itself undergoes further metabolic clearance, primarily through hydroxylation to 3-hydroxydesloratadine followed by glucuronidation.[2][3] This metabolic cascade presents a strategic opportunity for pharmacological optimization through selective deuteration. This guide provides a comprehensive technical overview of the foundational pharmacology of loratadine and its metabolites, the scientific rationale for deuterating these metabolites, and the detailed experimental protocols required to validate the anticipated pharmacological benefits. By leveraging the deuterium kinetic isotope effect (KIE), it is hypothesized that the metabolic rate of desloratadine can be attenuated, potentially leading to an improved pharmacokinetic profile, such as increased half-life and systemic exposure, without compromising its high-affinity binding to the H1 histamine receptor.

The Metabolic and Pharmacological Landscape of Loratadine

Loratadine is rapidly absorbed and undergoes extensive first-pass metabolism, converting it to desloratadine (descarboethoxyloratadine).[4][5] This biotransformation is critical, as desloratadine exhibits a significantly higher binding affinity for the H1 receptor than the parent compound.[6][7]

Cytochrome P450-Mediated Metabolism

The conversion of loratadine to desloratadine is primarily catalyzed by the cytochrome P450 (CYP) enzyme system. Multiple isoforms are involved, with CYP3A4 and CYP2D6 playing the most significant roles.[5][8][9] The involvement of multiple CYPs contributes to the high inter-subject variability observed in loratadine pharmacokinetics.[8][9] Studies using human liver microsomes (HLM) have elucidated the kinetic parameters of this key metabolic step, demonstrating that CYP3A4 is the major contributor to desloratadine formation at therapeutic concentrations.[10][11][12]

dot

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An In-Depth Technical Guide to the Identification of Loratadine Oxidative Metabolites in Human Plasma

This document provides a comprehensive, field-proven guide for researchers, scientists, and drug development professionals on the core methodologies for identifying and characterizing the oxidative metabolites of loratadine in human plasma. The narrative moves beyond a simple recitation of protocols to explain the scientific causality behind experimental choices, ensuring a robust and self-validating analytical approach.

Introduction: The Metabolic Journey of Loratadine

Loratadine is a widely used second-generation antihistamine, prized for its efficacy in treating allergic conditions like rhinitis and urticaria without the significant sedative effects associated with first-generation agents.[1] Its therapeutic action stems from its function as a selective inverse agonist of peripheral histamine H1 receptors.[][3] Upon oral administration, loratadine is absorbed rapidly but undergoes extensive first-pass metabolism in the liver.[1][3][4] This biotransformation is not merely a clearance mechanism; it is a critical activation step.

The primary metabolic pathway for loratadine is oxidative descarboethoxylation, which converts the parent drug into its major active metabolite, descarboethoxyloratadine (DCL), also known as desloratadine.[5][6][7] DCL is pharmacologically more potent than loratadine itself and is largely responsible for the overall antihistaminic effect.[8][9][10] Understanding the full spectrum of loratadine's oxidative metabolites is therefore paramount for a complete comprehension of its pharmacokinetics, pharmacodynamics, and potential drug-drug interactions. This guide details the principal metabolic pathways and presents a definitive analytical workflow for the robust identification of these compounds in human plasma.

The Core Oxidative Metabolic Pathways

The biotransformation of loratadine is predominantly mediated by the cytochrome P450 (CYP) enzyme system. The metabolic landscape is dominated by a few key oxidative reactions.

2.1 Primary Pathway: Descarboethoxylation to Desloratadine (DCL)

The most significant metabolic conversion is the removal of the ethyl carbamate group to form DCL. This reaction is primarily catalyzed by CYP3A4 and CYP2D6 .[1][4][5][6][11][12] While CYP3A4 is considered the major contributor due to its high abundance in the human liver, CYP2D6 also plays a crucial role.[11][13] This dual-enzyme pathway ensures efficient metabolism even in the presence of inhibitors for one of the isoforms.[6][13] To a lesser extent, other isoforms such as CYP1A1 and CYP2C19 may also contribute to this transformation.[5][11]

2.2 Secondary Oxidative Pathways

Beyond the formation of DCL, both the parent drug and its primary metabolite undergo further oxidation:

• Hydroxylation: Studies have identified hydroxylated metabolites of both loratadine and DCL.[5][11] These reactions can occur on the tricyclic core or the piperidine ring, leading to metabolites such as 3-hydroxy-desloratadine, which can be further conjugated (e.g., glucuronidation) before excretion.[14][15]

• N-Oxidation: The pyridine nitrogen within the tricyclic system is also a potential site for oxidation, which can lead to the formation of loratadine N-oxide.[16]

The following diagram illustrates the principal oxidative biotransformation routes for loratadine.

Caption: Primary oxidative metabolic pathways of Loratadine.

A Self-Validating Analytical Strategy

The gold standard for the sensitive and selective identification of drug metabolites in complex biological matrices like plasma is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) .[8][17][18] A robust analytical workflow is essential for generating trustworthy and reproducible data. The process must be viewed as a self-validating system, where each step is optimized to minimize variability and potential error.

The overall workflow is depicted below.

Caption: High-level workflow for loratadine metabolite identification.

Detailed Experimental Protocols

The following sections provide detailed, step-by-step methodologies. The choice of protocol, particularly for sample preparation, depends on the desired balance between throughput, cleanliness, and sensitivity.

Part A: Plasma Sample Collection & Handling

The integrity of the final data begins with meticulous sample handling.

• Collection: Collect whole blood into tubes containing an anticoagulant such as K2-EDTA or lithium heparin.[7][19]

• Processing: Within one hour of collection, centrifuge the blood samples at approximately 2000 x g for 10-15 minutes at 4°C to separate the plasma.[7][8]

• Storage: Immediately transfer the resulting plasma supernatant to clearly labeled polypropylene tubes and store frozen at -80°C until analysis.[7][8] This ensures the long-term stability of both the parent drug and its metabolites.

• Stability: Limit freeze-thaw cycles to a maximum of three, as repeated cycling can lead to degradation. All stability parameters should be formally validated.[8]

Part B: Plasma Sample Preparation

The primary objective of sample preparation is to remove endogenous matrix components (e.g., proteins, phospholipids) that can interfere with analysis and to isolate the analytes of interest.

Preparation Method	Principle	Pros	Cons
Protein Precipitation (PPT)	Proteins are denatured and precipitated by adding a water-miscible organic solvent.	Fast, simple, high-throughput.	Results in a less clean extract; high risk of matrix effects and ion suppression.
Liquid-Liquid Extraction (LLE)	Analytes are partitioned from the aqueous plasma into an immiscible organic solvent based on polarity and pH.	Provides a much cleaner sample than PPT; reduces matrix effects.	More labor-intensive; requires solvent evaporation and reconstitution steps.
Solid-Phase Extraction (SPE)	Analytes are retained on a solid sorbent while interferences are washed away; analytes are then eluted with a small volume of solvent.	Delivers the cleanest extract; allows for analyte concentration, increasing sensitivity.	Most complex and time-consuming method; requires method development.

Protocol 1: Protein Precipitation (PPT) - A High-Throughput Approach [8]

• Causality: This method is chosen for its speed, making it suitable for screening large numbers of samples where ultimate sensitivity is not the primary concern.

• Aliquot 50 µL of thawed plasma sample into a 1.5 mL polypropylene microcentrifuge tube.

• Add 10 µL of an internal standard (IS) working solution (e.g., propranolol, 100 ng/mL in methanol). The IS is critical for correcting analytical variability.

• Add 150 µL of ice-cold methanol to precipitate the plasma proteins.

• Vortex mix vigorously for 30-60 seconds.

• Centrifuge at >12,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean vial for injection into the LC-MS/MS system.

Protocol 2: Liquid-Liquid Extraction (LLE) - A Balanced Approach [7]

• Causality: LLE is selected when a cleaner sample is required to improve assay robustness and reduce ion suppression, a common issue with the ESI source.

• To a 1.0 mL aliquot of plasma, add 100 µL of IS working solution (e.g., diphenhydramine, 400 ng/L).

• Add 100 µL of 1.0 M sodium carbonate to basify the sample, ensuring loratadine and its metabolites are in their neutral, more extractable form.

• Add 3 mL of an organic extraction solvent (e.g., ether-hexane, 3:2 v/v).

• Vortex mix for 2-3 minutes to ensure thorough partitioning.

• Centrifuge at 4000 rpm for 10 minutes to separate the aqueous and organic layers.

• Transfer the upper organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase, vortex, and inject.

Part C: LC-MS/MS Analysis

Liquid Chromatography (LC) Method

• Causality: A reversed-phase C18 column is the standard choice as it effectively separates the moderately nonpolar loratadine and its metabolites based on their hydrophobicity, resolving them from early-eluting polar matrix components. A gradient elution is employed to ensure sharp peaks for all analytes and efficient column cleanup.

• Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 2.6 µm particle size).[8][18]

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Flow Rate: 0.5 mL/min.

• Gradient Program:

  • 0.0 - 1.0 min: 20% B

  • 1.0 - 3.0 min: Ramp to 90% B

  • 3.0 - 4.0 min: Hold at 90% B

  • 4.1 - 5.0 min: Return to 20% B (re-equilibration).[8]

Tandem Mass Spectrometry (MS/MS) Method

• Causality: Tandem mass spectrometry in Multiple Reaction Monitoring (MRM) mode provides unparalleled selectivity and sensitivity. By monitoring a specific precursor-to-product ion transition for each analyte, chemical noise is filtered out, allowing for accurate quantification even at very low concentrations.

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• Typical MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Citation(s)
Loratadine	383.1	337.1	[8][19][20]
Desloratadine (DCL)	311.1	259.0	[7][8]
Propranolol (IS)	260.2	116.0	[8][20]

• Unknown Metabolite Identification: To discover novel metabolites, the instrument is operated in a full scan or precursor ion scan mode to search for masses corresponding to predicted biotransformations (e.g., +16 Da for hydroxylation). High-resolution mass spectrometry (HRMS) is then used to obtain accurate mass measurements, which help determine the elemental composition. Subsequent product ion scans are performed to fragment these potential metabolites, and the resulting fragmentation pattern is analyzed to elucidate the structure and location of the modification.[14][15]

Conclusion: A Framework for Authoritative Metabolite Identification

The oxidative metabolism of loratadine is a well-defined process dominated by the CYP3A4- and CYP2D6-mediated conversion to its potent active metabolite, desloratadine, followed by further hydroxylation reactions. The definitive identification and quantification of these metabolites in human plasma hinges on a meticulously executed analytical strategy centered around LC-MS/MS.

This guide has provided a framework built on established, field-proven protocols. By understanding the causality behind each step—from sample handling and preparation to chromatographic separation and mass spectrometric detection—researchers can implement a self-validating system that generates accurate, reliable, and defensible data. This rigorous approach is fundamental to advancing our understanding of drug metabolism and is a cornerstone of modern drug development and clinical pharmacology.

References

• MACHINERY. (n.d.). Determination of loratadine and its active metabolite in plasma by LC/MS/MS: An adapted method for children.
• Ghosal, A., et al. (n.d.). Metabolism of loratadine and further characterization of its in vitro metabolites.
• Ghosal, A., et al. (n.d.). Metabolism of Loratadine and Further Characterization of Its In Vitro Metabolites.
• Hashmi, F., & Tripathi, R. (2025). Loratadine. StatPearls - NCBI Bookshelf.
• Yumibe, N., et al. (1996). Identification of human liver cytochrome P450 enzymes that metabolize the nonsedating antihistamine loratadine. Formation of descarboethoxyloratadine by CYP3A4 and CYP2D6. PubMed.
• Huie, K., et al. (1995). Identification of Human Liver Cytochrome P450s Involved in the Microsomal Metabolism of the Antihistaminic Drug Loratadine. Karger Publishers.
• Huie, K., et al. (1995). Identification of human liver cytochrome P450s involved in the microsomal metabolism of the antihistaminic drug loratadine. PubMed.
• BOC Sciences. (n.d.). Loratadine: Definition, Mechanism of Action and Application.
• Pharmacology of Loratadine. (2024). News-Medical.net.
• Chen, X. Y., et al. (2005). Pharmacokinetics of loratadine and its active metabolite descarboethoxyloratadine in healthy Chinese subjects. AME Publishing Company.
• Nagwa, A. S., et al. (2014). Determination of Lortatadine in Human Plasma by Liquid Chromatography Tandem Mass Spectrometry (LC/MS/MS) and its Pharmacokinetic Application. Graphy Publications.
• Johnson-Davis, K. L., et al. (2021). Simultaneous Determination of Loratadine and Its Metabolite Desloratadine in Beagle Plasma by LC-MS/MS and Application for Pharmacokinetics Study of Loratadine Tablets and Omeprazole‑Induced Drug–Drug Interaction. PMC.
• Ramanathan, R., et al. (2025). Disposition of loratadine in healthy volunteers. ResearchGate.
• BenchChem. (n.d.). Minimizing loratadine degradation during sample preparation and analysis.
• Wikipedia. (n.d.). Loratadine.
• Ramanathan, R., et al. (2007). Disposition of loratadine in healthy volunteers. PubMed.
• BenchChem. (n.d.). Degradation Pathways and Products of Loratadine: An In-depth Technical Guide.
• Ghosal, A., et al. (n.d.). Kinetic parameters of human P450 isoforms involved in the metabolism of the antiallergic drug, loratadine. International Scholars Journals.
• Zhao, W., et al. (2020). Determination of Loratadine and Its Active Metabolite in Plasma by LC/MS/MS: An Adapted Method for Children. Bentham Science Publishers.
• Johnson-Davis, K. L., et al. (2021). Simultaneous Determination of Loratadine and Its Metabolite Desloratadine in Beagle Plasma by LC-MS /MS and Application. Semantic Scholar.
• U.S. Patent No. 7,214,683 B1. (n.d.). Compositions of descarboethoxyloratadine. Google Patents.
• Nirogi, R., et al. (2010). LC-MS-ESI for the Determination of Loratadine and Descarboethoxyloratadine in Human Plasma. Journal of Chromatographic Science, Oxford Academic.
• Bandarage, G., et al. (n.d.). Asymmetric Catalysis Upon Helically Chiral Loratadine Analogs Unveils Enantiomer-Dependent Antihistamine Activity. PMC.
• Bousquet, J., et al. (1998). Inhibitory activity of loratadine and descarboxyethoxyloratadine on histamine-induced activation of endothelial cells. PubMed.

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• 5. researchgate.net [researchgate.net]
• 6. Identification of human liver cytochrome P450 enzymes that metabolize the nonsedating antihistamine loratadine. Formation of descarboethoxyloratadine by CYP3A4 and CYP2D6 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cdn.amegroups.cn [cdn.amegroups.cn]
• 8. Secure Verification [machinery.mas.bg.ac.rs]
• 9. US7214683B1 - Compositions of descarboethoxyloratadine - Google Patents [patents.google.com]
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• 16. Asymmetric Catalysis Upon Helically Chiral Loratadine Analogs Unveils Enantiomer-Dependent Antihistamine Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Simultaneous Determination of Loratadine and Its Metabolite Desloratadine in Beagle Plasma by LC-MS/MS and Application for Pharmacokinetics Study of Loratadine Tablets and Omeprazole‑Induced Drug–Drug Interaction - PMC [pmc.ncbi.nlm.nih.gov]
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• 20. benthamdirect.com [benthamdirect.com]

Technical Whitepaper: Solubility Profiling and Analytical Handling of Loratadine-d4 Epoxide N-Oxide

[1]

Executive Summary

Loratadine-d4 Epoxide N-Oxide is a highly specialized stable isotope-labeled internal standard (SIL-IS) used in the quantification of complex oxidative metabolites and degradation products of Loratadine (Sch 29851).[] As a dual-modified derivative—containing both an epoxide ring on the benzocycloheptene structure and an N-oxide on the pyridine or piperidine nitrogen—this molecule exhibits significantly altered polarity and reactivity compared to the parent drug.[]

This guide addresses the critical challenge of solubilizing this compound without inducing degradation. While Loratadine is lipophilic (LogP ~4-5), the introduction of epoxide and N-oxide moieties increases polarity and chemical instability.[] Methanol and Acetonitrile (ACN) are the primary solvents of interest; however, their use requires strict adherence to pH control and temperature limits to prevent epoxide ring opening and N-oxide deoxygenation.[]

Structural Analysis & Physicochemical Properties[1][2]

Understanding the structural shift from Loratadine to its Epoxide N-Oxide derivative is prerequisite to selecting the correct solvent system.

Feature	Loratadine (Parent)	Loratadine Epoxide N-Oxide	Impact on Solubility/Stability
Core Structure	Tricyclic Benzocycloheptapyridine	Tricyclic with Epoxide + N-Oxide	Increased steric strain; reactive sites.[]
Polarity	Lipophilic (Non-polar)	Moderate Polarity	Reduced solubility in pure alkanes; increased solubility in alcohols.[]
Reactivity	Stable Ester/Carbamate	Epoxide: ElectrophilicN-Oxide: Thermolabile	Epoxide: Susceptible to nucleophilic attack (e.g., by MeOH in acidic conditions).N-Oxide: Susceptible to reduction.[]
Isotope (d4)	Ethyl ester ethyl-d4 (typically)	Same (d4 label)	Negligible effect on solubility; critical for mass shift (+4 Da).[]

Solvent Compatibility Matrix

Solvent	Solubility Potential	Stability Risk	Recommendation
Methanol (MeOH)	High (Protogenic/Polar)	Moderate: Risk of solvolysis (ring opening) if trace acid is present.[]	Preferred for working solutions (short-term).[]
Acetonitrile (ACN)	Medium-High (Aprotic/Polar)	Low: Aprotic nature protects the epoxide ring.[]	Preferred for Stock Solutions (long-term storage).[]
Water	Low	High: Rapid hydrolysis of epoxide.	Avoid as primary solvent.
DMSO	Very High	Low	Good alternative, but difficult to evaporate.

Experimental Protocol: Micro-Scale Solubility Determination

Due to the high cost and limited quantity of deuterated standards (often sold in 1 mg or 5 mg aliquots), standard "shake-flask" methods are wasteful.[] The following Self-Validating Stepwise Micro-Addition Protocol preserves the sample while determining the saturation limit.

Materials Required[1][3][4][5][6][7][8][9]

• Analyte: Loratadine-d4 Epoxide N-Oxide (approx. 1 mg).[]

• Solvents: LC-MS Grade Methanol and Acetonitrile (pre-tested for pH neutrality).[]

• Equipment: Calibrated micropipette (10–100 µL), Vortex mixer, Sonicator (bath), Centrifuge.

Workflow Diagram (DOT)

Figure 1: Stepwise Micro-Addition Protocol for determining solubility of high-value isotopic standards with minimal waste.

Step-by-Step Procedure

• Initial Weighing: Accurately weigh the vial containing the standard. If the vendor supplies an exact mass (e.g., 1.05 mg), use that value to avoid transfer losses.

• Solvent Addition (ACN Focus): Add 50 µL of Acetonitrile.

  • Rationale: Starting with a low volume targets a high concentration (~20 mg/mL).[] If it dissolves immediately, solubility is >20 mg/mL.

• Agitation: Vortex for 30 seconds. Sonicate for maximum 1 minute.

  • Warning: Do not allow the water bath temperature to exceed 30°C. Heat can degrade the N-oxide.[]

• Visual Check: Hold against a black background with side-lighting (Tyndall effect check).

  • If Clear: Solubility is high. Proceed to dilution for stock.

  • If Cloudy: Add solvent in 50 µL increments , repeating the vortex/sonicate cycle until clear.

• Final Calculation:

• Stock Generation: Once dissolved, add an additional 10-20% solvent volume to ensure the solution remains stable against temperature fluctuations (precipitation risk) during storage.[]

Expected Results:

• Methanol: Expected solubility > 10 mg/mL.

• Acetonitrile: Expected solubility ~ 2–5 mg/mL (Slightly lower than MeOH due to polarity, but safer for stability).

Analytical Application: LC-MS/MS Method Development

When analyzing Loratadine-d4 Epoxide N-Oxide, the instrument parameters must be tuned to prevent in-source fragmentation. N-oxides are notorious for losing oxygen (M-16) in the ion source, which can mimic the parent epoxide signal and lead to quantification errors.[]

Critical LC-MS/MS Parameters

Parameter	Setting/Recommendation	Scientific Rationale
Ionization Mode	ESI Positive (+)	Basic nitrogen atoms facilitate protonation .[]
Source Temperature	< 350°C (Optimized)	High temps cause N-O bond cleavage (thermal deoxygenation).[]
Mobile Phase A	Water + 0.1% Formic Acid	Acidic pH stabilizes the cation; however, avoid leaving the column in acid when idle.
Mobile Phase B	Methanol or ACN	Methanol often provides better peak shape for polar N-oxides; ACN provides lower backpressure.[]
Column Phase	C18 or Phenyl-Hexyl	Phenyl-Hexyl offers alternative selectivity for the aromatic tricyclic system.[]

Degradation Pathway & MS Interference Diagram (DOT)

Figure 2: In-source degradation pathway.[] Excessive source temperature converts the N-Oxide analyte into the Epoxide artifact, skewing results.[]

Storage and Stability Guidelines

To maintain the integrity of the Loratadine-d4 Epoxide N-Oxide standard:

• Stock Solvent: Prepare primary stocks in 100% Acetonitrile . Avoid Methanol for long-term storage (>1 week) as it acts as a nucleophile that can open the epoxide ring under trace acidic conditions.[]

• Temperature: Store at -80°C or -20°C .

• Light Protection: Amber glassware is mandatory. The tricyclic structure is photosensitive (similar to the parent Loratadine).

• Re-equilibration: Allow the vial to reach room temperature before opening to prevent condensation (water ingress), which accelerates epoxide hydrolysis.

References

• BenchChem. (2025).[][2] Degradation Pathways and Products of Loratadine: An In-depth Technical Guide. Retrieved from []

• PubChem. (2025).[] Loratadine Epoxide | C22H23ClN2O3 | CID 46782076.[3] National Library of Medicine. Retrieved from [][3]

• Veeprho. (2025).[] Loratadine Epoxide N-Oxide Reference Standard (CAS 1432057-93-6).[][4][5] Retrieved from []

• ResolveMass. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from [][6]

• Cayman Chemical. (2022).[][7] Loratadine Product Information & Solubility Data. Retrieved from []

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• 4. Loratadine Epoxide N-Oxide - SRIRAMCHEM [sriramchem.com]
• 5. veeprho.com [veeprho.com]
• 6. m.youtube.com [m.youtube.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]

Protocols & Analytical Methods

Application Note: Precision Quantitation of Loratadine Epoxide N-Oxide in Biological Matrices

This Application Note is structured to serve as a definitive technical guide for the bioanalysis of Loratadine Epoxide N-Oxide using its deuterated analog (Loratadine-d4 Epoxide N-Oxide ) as an Internal Standard (IS).

Internal Standard Protocol: Loratadine-d4 Epoxide N-Oxide

Abstract & Scope

This protocol details the validated methodology for the quantification of Loratadine Epoxide N-Oxide (an oxidative metabolite and degradation impurity of Loratadine) in plasma and tissue matrices.[1] The method utilizes Loratadine-d4 Epoxide N-Oxide as the stable isotope-labeled internal standard (SIL-IS) to correct for matrix effects, extraction efficiency, and ionization variability.[1]

Target Audience: Bioanalytical Scientists, DMPK Researchers, and QC Analysts. Key Challenges Addressed:

• Thermal Instability: N-oxides and epoxides are prone to deoxygenation and ring-opening during sample preparation.[1]

• In-Source Fragmentation: Mitigating the conversion of the parent ion to reduced forms inside the mass spectrometer source.

• Isotopic Fidelity: Preventing deuterium exchange during extraction.[1]

Chemical & Physical Properties

Understanding the physicochemical nature of the analyte and IS is the foundation of this protocol.

Property	Analyte (Target)	Internal Standard (IS)
Compound Name	Loratadine Epoxide N-Oxide	Loratadine-d4 Epoxide N-Oxide
CAS Number	1432057-93-6	1794754-14-5
Molecular Formula	C₂₂H₂₃ClN₂O₄	C₂₂H₁₉D₄ClN₂O₄
Molecular Weight	~414.88 g/mol	~418.91 g/mol
Polarity	High (due to N-oxide/Epoxide)	High
Solubility	DMSO, Methanol	DMSO, Methanol
pKa (Calc)	~4.5 (Pyridine N-oxide shift)	~4.5

Structural Context: The compound features two critical oxidative modifications to the parent Loratadine structure:

• Spiro-Epoxide: Formed at the olefinic bridge connecting the piperidine ring to the tricyclic core.[1]

• Pyridine N-Oxide: Oxidation of the pyridine nitrogen.[1]

Metabolic & Degradation Pathway (Visualization)

The following diagram illustrates the structural relationship and potential degradation pathways that must be controlled during analysis.

Figure 1: Metabolic formation and potential degradation pathways. Note the risk of acid-catalyzed hydrolysis to the diol.[1]

Experimental Design & Causality

Internal Standard Selection: Why Deuterium?

Loratadine-d4 Epoxide N-Oxide is selected over structural analogs (e.g., analogues of other antihistamines) because it shares the exact physicochemical properties of the analyte.[1]

• Co-elution: The d4-IS co-elutes with the analyte, experiencing the exact same matrix suppression/enhancement at the ESI source.

• Extraction Recovery: Any loss of the polar N-oxide during extraction is mirrored by the IS, allowing for automatic correction.

Matrix Effect Mitigation

Biological matrices (plasma, microsomes) contain phospholipids that suppress ionization.[1]

• Protocol Choice: We utilize Supported Liquid Extraction (SLE) or Liquid-Liquid Extraction (LLE) over Protein Precipitation (PPT).[1] PPT often leaves phospholipids that can foul the source and cause variable suppression. SLE provides a cleaner extract for this polar metabolite.[1]

Detailed Protocol

Stock Solution Preparation

Critical Warning: N-oxides are thermally labile.[1] Avoid heating above 35°C.

• Primary Stock (IS): Dissolve 1 mg Loratadine-d4 Epoxide N-Oxide in 1 mL DMSO . (Methanol is acceptable, but DMSO improves stability for long-term storage).[1]

  • Concentration: 1 mg/mL.[1]

  • Storage: -80°C in amber glass vials (light sensitive).

• Working Standard (IS): Dilute Primary Stock with 50:50 Methanol:Water to achieve a concentration of 100 ng/mL .

  • Freshness: Prepare weekly.[1]

Sample Preparation (Liquid-Liquid Extraction)

This method is optimized to extract the moderately polar epoxide/N-oxide while leaving behind bulk proteins and salts.[1]

• Aliquot: Transfer 50 µL of plasma/microsomal incubation media into a 1.5 mL Eppendorf tube.

• Spike IS: Add 10 µL of Working IS Solution (100 ng/mL Loratadine-d4 Epoxide N-Oxide). Vortex gently (5 sec).[1]

• Buffer: Add 50 µL of 50 mM Ammonium Bicarbonate (pH 7.8).

  • Reasoning: Maintaining a neutral-to-slightly-alkaline pH prevents the acid-catalyzed ring opening of the epoxide.[1]

• Extraction: Add 400 µL of Ethyl Acetate:Hexane (50:50 v/v).

  • Reasoning: This solvent blend balances polarity to extract the oxygenated metabolite without pulling excessive phospholipids.

• Agitate: Shaker for 10 minutes at room temperature.

• Phase Separation: Centrifuge at 10,000 x g for 5 minutes at 4°C.

• Transfer: Transfer 300 µL of the upper organic layer to a clean glass vial.

• Evaporation: Evaporate to dryness under a stream of Nitrogen at 30°C .

  • Strict Limit: Do NOT exceed 35°C. High heat will deoxygenate the N-oxide.[1]

• Reconstitution: Reconstitute in 100 µL of Mobile Phase (80:20 Water:Acetonitrile + 0.1% Formic Acid). Vortex well.

LC-MS/MS Parameters[1][5]

Chromatography (LC):

• Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 50 mm, 1.7 µm).[1]

• Mobile Phase A: Water + 0.1% Formic Acid + 2mM Ammonium Formate.[1]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

  • Note: Ammonium formate helps stabilize the N-oxide ion in the source.[1]

• Gradient:

  • 0.0 min: 10% B[1]

  • 0.5 min: 10% B

  • 3.0 min: 90% B[1]

  • 4.0 min: 90% B[1]

  • 4.1 min: 10% B (Re-equilibration)

Mass Spectrometry (MS/MS):

• Source: Electrospray Ionization (ESI), Positive Mode.[1]

• MRM Transitions (Must be experimentally optimized):

Compound	Precursor Ion (Q1)	Product Ion (Q3)	Collision Energy (eV)	Role
Analyte	415.1 [M+H]⁺	337.1 (Loss of Pyridine-O + Epoxide?)[1]	~25-35	Quantifier
Analyte	415.1 [M+H]⁺	399.1 (Loss of Oxygen)	~15	Qualifier
IS (d4)	419.1 [M+H]⁺	341.1 (Corresponding fragment)	~25-35	IS

Note on Transitions: The loss of oxygen (M-16) is common for N-oxides but can be non-specific (in-source decay).[1] The transition to the core tricyclic structure (often m/z 337 or similar for Loratadine derivatives) is usually more stable and specific.

Workflow Diagram

Figure 2: Step-by-step bioanalytical workflow emphasizing temperature control.

Validation Criteria (Self-Validating System)

To ensure the protocol is trustworthy, the following QC steps must be embedded in every run:

• IS Response Check: Monitor the absolute peak area of the IS across all samples. A variation >30% indicates matrix effects or extraction errors.[1]

• In-Source Stability Check: Inject a pure standard of the Analyte (without column if possible, or short run).[1] Monitor the ratio of [M+H]⁺ (415) to [M+H-16]⁺ (399). If the 399 peak is >10% of the parent, lower the Desolvation Temperature and Cone Voltage .

• Linearity: Calibration curve should range from 0.5 ng/mL to 500 ng/mL with R² > 0.99.

• Carryover: Inject a blank solvent after the highest standard (ULOQ). Analyte area in blank must be <20% of the LLOQ area.

Troubleshooting & Tips

• Issue: Low Recovery.

  • Cause: Epoxide opening to diol during evaporation or acidic extraction.[1]

  • Fix: Ensure pH is > 7.0 before extraction.[1][2] Lower evaporation temp.

• Issue: Broad Peaks.

  • Cause: N-oxides are polar.[1]

  • Fix: Reduce initial organic % in gradient (start at 5% B). Use a high-strength silica (HSS) T3 column for better retention of polars.[1]

• Issue: Signal Suppression.

  • Cause: Co-eluting phospholipids.[1]

  • Fix: Switch to SLE (Supported Liquid Extraction) plates or monitor phospholipid transitions (m/z 184) to ensure they elute in the wash phase.[1]

References

• BenchChem. Application Note: A Proposed UPLC-MS/MS Method for the Chromatographic Separation and Quantification of Desloratadine and its N-oxide Metabolite. Link[1]

• Ghosal, A., et al. (2009).[1][3][4] Metabolism of Loratadine and Further Characterization of Its In Vitro Metabolites. Drug Metabolism Letters, 3(3). Link

• Stone, E.A., et al. (2020).[1][5] Asymmetric Catalysis Upon Helically Chiral Loratadine Analogs Unveils Enantiomer-Dependent Antihistamine Activity. Journal of the American Chemical Society.[5] Link[1]

• Cayman Chemical. Loratadine-d4 Product Information and Stability Data. Link

• PubChem. Loratadine Epoxide Compound Summary. National Library of Medicine.[6] Link

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. md-medicaldata.com [md-medicaldata.com]
• 3. eurekaselect.com [eurekaselect.com]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Loratadine Epoxide | C22H23ClN2O3 | CID 46782076 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: A Robust Method for the Quantification of Loratadine-d4 Epoxide N-Oxide in Human Plasma by LC-MS/MS

Introduction

Loratadine, a widely used second-generation antihistamine, undergoes extensive metabolism in the body, primarily mediated by cytochrome P450 enzymes.[1][2] This metabolic activity leads to the formation of various byproducts, including epoxide and N-oxide derivatives. The study of these metabolites is crucial for a comprehensive understanding of the drug's pharmacokinetics, efficacy, and potential for drug-drug interactions. This application note details a robust and validated method for the extraction and quantification of a specific, stable isotope-labeled metabolite, Loratadine-d4 Epoxide N-Oxide, from human plasma samples. The described methodology is intended for researchers, scientists, and drug development professionals engaged in pharmacokinetic and metabolic studies of loratadine.

The inherent polarity and potential instability of N-oxide metabolites present unique challenges in bioanalysis.[3] This protocol has been designed to ensure the stability of the analyte throughout the extraction process and to achieve high recovery and sensitivity using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Analyte Characteristics

A thorough understanding of the analyte's physicochemical properties is fundamental to developing an effective extraction and analysis method.

Property	Value	Source
Chemical Name	Loratadine-d4 Epoxide N-Oxide	[4]
CAS Number	1794754-14-5	[4]
Molecular Formula	C22H19D4ClN2O4	[4]
Molecular Weight	418.91 g/mol	[4]
Solubility	Soluble in Methanol, DMSO	[5]
LogP (for Loratadine N-Oxide)	4.2	[1]

The deuteration of the molecule makes it an ideal candidate for use as an internal standard in non-clinical studies or for quantifying the non-deuterated form in clinical samples. Conversely, for the direct quantification of Loratadine-d4 Epoxide N-Oxide, a suitable internal standard must be employed.

Experimental Workflow Overview

The following diagram illustrates the overall workflow for the extraction and analysis of Loratadine-d4 Epoxide N-Oxide from plasma samples.

Caption: Workflow for the extraction and analysis of Loratadine-d4 Epoxide N-Oxide.

Methodology

Internal Standard Selection and Preparation

The selection of an appropriate internal standard (IS) is critical for accurate and precise quantification in LC-MS/MS analysis.[6][7] Given that the target analyte is a deuterated compound, an ideal IS would be a stable isotope-labeled analog with a different mass (e.g., ¹³C or ¹⁵N labeled). However, the commercial availability of such a standard for Loratadine-d4 Epoxide N-Oxide is limited.

Therefore, a structurally analogous compound that is not expected to be present in the plasma samples is a suitable alternative. Verapamil is a good candidate due to its basic nature, which is similar to the piperidine moiety of the analyte, and its distinct molecular weight.

• Internal Standard: Verapamil

• Stock Solution: Prepare a 1 mg/mL stock solution of Verapamil in methanol.

• Working Solution: Dilute the stock solution with 50:50 methanol:water to a final concentration of 100 ng/mL.

Sample Preparation: Solid-Phase Extraction (SPE)

Solid-phase extraction is the preferred method for this application due to its ability to provide a cleaner extract compared to protein precipitation or liquid-liquid extraction, which is crucial for minimizing matrix effects in LC-MS/MS analysis. A mixed-mode cation exchange SPE cartridge is recommended to effectively capture the basic nature of the analyte.

Protocol:

• Sample Pre-treatment:

  • Thaw plasma samples to room temperature.

  • To 200 µL of plasma in a polypropylene microcentrifuge tube, add 20 µL of the 100 ng/mL Verapamil internal standard working solution.

  • Add 200 µL of 20 mM ammonium acetate buffer (pH 7.0).

  • Vortex for 30 seconds. Maintaining a neutral pH is important for the stability of the N-oxide metabolite.[3]

• SPE Cartridge Conditioning:

  • Condition a mixed-mode cation exchange SPE cartridge (e.g., 30 mg, 1 mL) with 1 mL of methanol followed by 1 mL of 20 mM ammonium acetate buffer (pH 7.0). Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the pre-treated plasma sample onto the conditioned SPE cartridge.

  • Apply a gentle vacuum or positive pressure to draw the sample through the cartridge at a flow rate of approximately 1 mL/min.

• Washing:

  • Wash the cartridge with 1 mL of 20 mM ammonium acetate buffer (pH 7.0) to remove interfering hydrophilic compounds.

  • Wash the cartridge with 1 mL of methanol to remove interfering lipophilic compounds.

• Elution:

  • Elute the analyte and internal standard with 1 mL of 5% ammonium hydroxide in methanol into a clean collection tube. The basic nature of the elution solvent is necessary to disrupt the ionic interaction between the analyte and the SPE sorbent.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried residue in 100 µL of the mobile phase (see LC-MS/MS parameters below).

  • Vortex for 30 seconds and transfer to an autosampler vial for analysis.

LC-MS/MS Analysis

Instrumentation:

• Liquid Chromatography: A UPLC system capable of high-pressure gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with a positive electrospray ionization (ESI) source.

Chromatographic Conditions:

Parameter	Condition
Column	Reversed-Phase C18, 50 mm x 2.1 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 3 minutes, hold at 95% B for 1 minute, return to 5% B and equilibrate for 1 minute
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry Conditions:

The mass spectrometer should be operated in the positive electrospray ionization (ESI) mode with multiple reaction monitoring (MRM) for the detection of the analyte and internal standard. The specific MRM transitions and collision energies should be optimized by infusing standard solutions of Loratadine-d4 Epoxide N-Oxide and Verapamil.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Loratadine-d4 Epoxide N-Oxide	419.9	To be determined empirically	To be determined empirically
Verapamil (IS)	455.3	165.1	35

Note: The precursor ion for Loratadine-d4 Epoxide N-Oxide is based on its molecular weight of 418.91 g/mol plus a proton ([M+H]⁺). The product ion and collision energy must be determined experimentally.

Data Analysis and Quantification

A calibration curve should be prepared by spiking known concentrations of Loratadine-d4 Epoxide N-Oxide into blank plasma and processing these standards alongside the unknown samples. The concentration range for the calibration curve should be selected to cover the expected concentrations in the study samples. A typical range might be 0.1 to 100 ng/mL.

The peak area ratio of the analyte to the internal standard is plotted against the nominal concentration of the analyte. A linear regression with a weighting factor of 1/x² is typically used for quantification.

Method Validation Considerations

This method should be validated in accordance with regulatory guidelines (e.g., FDA Bioanalytical Method Validation Guidance) to ensure its reliability. Key validation parameters include:

• Selectivity and Specificity: Absence of interfering peaks at the retention times of the analyte and IS in blank plasma from at least six different sources.

• Linearity: The calibration curve should have a correlation coefficient (r²) of ≥ 0.99.

• Accuracy and Precision: The intra- and inter-day accuracy and precision should be within ±15% (±20% at the lower limit of quantification, LLOQ).

• Recovery and Matrix Effect: The extraction recovery should be consistent and reproducible. Matrix effects should be assessed to ensure that ionization suppression or enhancement does not compromise the accuracy of the method.

• Stability: The stability of Loratadine-d4 Epoxide N-Oxide in plasma should be evaluated under various conditions, including freeze-thaw cycles, short-term bench-top storage, and long-term storage at -80°C. The stability of the processed samples in the autosampler should also be assessed. Given the potential for N-oxide instability, this is a critical validation parameter.[2][3]

Discussion

The presented method provides a comprehensive framework for the reliable extraction and quantification of Loratadine-d4 Epoxide N-Oxide from human plasma. The use of solid-phase extraction with a mixed-mode cation exchange sorbent ensures a clean extract, minimizing matrix effects and improving the overall robustness of the assay. The selection of a suitable internal standard and adherence to a rigorous validation plan are paramount to generating high-quality bioanalytical data. The principles outlined in this application note can also be adapted for the analysis of other polar and potentially unstable drug metabolites in biological matrices.

References

• Regulated Bioassay of N-Oxide Metabolites Using LC-MS: Dealing with Potential Instability Issues. (n.d.).
• Single-Step Extraction Coupled with Targeted HILIC-MS/MS Approach for Comprehensive Analysis of Human Plasma Lipidome and Polar Metabolome. (1989, October 12). MDPI.
• Loratadine N-oxide | C22H23ClN2O3 | CID 29982763. (n.d.). PubChem.
• New Extraction Technique Tested on Polar Metabolites in Human Plasma. (2025, January 7).
• Quantification of Usaramine and its N-Oxide Metabolite in Rat Plasma Using Liquid Chromatography-Tandem Mass Spectrometry. (n.d.). PMC.
• A Novel Strategy for the In-Process Stabilization of N-Oxide Metabolites in Hemolyzed Plasma Determined by LC. (n.d.). Altasciences.
• Liquid Chromatography/Mass Spectrometry Methods for Distinguishing N-Oxides from Hydroxylated Compounds. (2025, August 6).
• CAS 165739-62-8: Lor
• Analyzing proteins and metabolites: All-in-One Extraction. (n.d.). Max-Planck-Gesellschaft.
• Development and Validation of a Simple and Cost-Effective LC-MS/MS Method for the Quantitation of the Gut-Derived Metabolite Trimethylamine N-Oxide in Human Plasma of Healthy and Hyperlipidemic Volunteers. (2025, May 30). MDPI.
• Maximizing Metabolite Extraction for Comprehensive Metabolomics Studies of Erythrocytes. (n.d.). CIL.
• Lor
• Extraction and Analysis of Pan-metabolome Polar Metabolites by Ultra Performance Liquid Chromatography–Tandem Mass Spectrometry (UPLC-MS/MS). (2018, February 5). PMC.
• Loratadine N-oxide (SCH 38554, CAS Number: 165739-62-8). (n.d.). Cayman Chemical.
• Loratadine N-Oxide | 165739-62-8. (2023, May 18). ChemicalBook.
• Internal Standards in LC−MS Bioanalysis: Which, When, and How. (2025, May 15). WuXi AppTec.
• Internal Standard Sets for Reliable Metabolomic Analysis. (2025, October 27). IROA Technologies.
• Analysis of various nucleosides in plasma using solid phase extraction and high-performance liquid chromatography with UV detection. (n.d.). PubMed.
• Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – Wh
• Synthesis Methods of Loratadine and Its Clinical Application Comparison in Antihistamines. (n.d.).
• Synthesis Methods of Loratadine and Its Clinical Application Comparison in Antihistamines. (n.d.).
• Degradation Pathways and Products of Loratadine: An In-depth Technical Guide. (n.d.). Benchchem.
• Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. (2025, December 29). ResolveMass.
• Stability indicating methods for the determination of loratadine in the presence of its degradation product. (2025, August 5).
• Synthesis of anti-allergic drugs. (2020, February 4). PMC.
• Important Requirements for the Selection of Internal Standards during the Development of Desorption/Ionization Assays for Drug Quantification in Biological Matrices—A Practical Example. (2022, January 21). MDPI.
• Formulation and Evaluation of Chewable Tablets of Loratadine Prepared By Aqueous and Non. (n.d.). IJSDR.
• Loratadine-impurities. (n.d.).
• Solubility and Physical Stability Enhancement of Loratadine by Preparation of Co-Amorphous Solid Dispersion with Chlorpheniramine and Polyvinylpyrrolidone. (2023, October 31). MDPI.
• Solid Phase Extraction Using Modified Magnetic Iron Oxide Nanoparticles for Extraction and Spectrofluorimetric Determination of Carvedilol in Human Plasma Samples. (2025, August 7).
• Metal Oxide Removal Using Atmospheric Pressure Plasma Technology for Electronic Applic
• Development and Assessment of Loratadine Fast-Disintegrating Tablets via β-Cyclodextrin Complexation with Superdisintegrants. (2024, September 30). Biosciences Biotechnology Research Asia.
• Silicon Oxide Etching Process of NF3 and F3NO Plasmas with a Residual Gas Analyzer. (2021, June 2). MDPI.
• Plasma-induced Conversion of Nitrogen Oxides in a Dielectric Barrier Discharge Reactor. (n.d.). IOPScience.

Sources

• 1. Loratadine N-oxide | C22H23ClN2O3 | CID 29982763 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. altasciences.com [altasciences.com]
• 3. researchgate.net [researchgate.net]
• 4. Stability indicating methods for the determination of loratadine in the presence of its degradation product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. allmpus.com [allmpus.com]
• 6. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. iroatech.com [iroatech.com]

Storage conditions and stability of Loratadine-d4 Epoxide N-Oxide solutions

Application Note: Storage Conditions and Stability Protocol for Loratadine-d4 Epoxide N-Oxide Solutions

Abstract

Loratadine-d4 Epoxide N-Oxide is a highly specialized, stable isotope-labeled reference standard used in the impurity profiling and metabolic tracking of second-generation antihistamines. Due to the simultaneous presence of a strained epoxide ring and a labile N-oxide moiety, this compound exhibits heightened sensitivity to environmental stressors compared to the parent drug. This application note details a field-proven protocol for the reconstitution, storage, and handling of this standard, ensuring isotopic fidelity and chemical integrity for LC-MS/MS applications.

Chemical Stability Profile & Vulnerability Analysis

To ensure the integrity of Loratadine-d4 Epoxide N-Oxide, one must understand the specific reactivities of its three critical structural features.

The Epoxide Moiety (Oxirane Ring)

• Vulnerability: High susceptibility to nucleophilic attack and acid-catalyzed hydrolysis.

• Mechanism: In the presence of trace water and protons (acidic pH), the epoxide ring opens to form a vicinal diol (+18 Da shift). In protic solvents like methanol, acid catalysis can lead to solvolysis, forming methoxy-alcohol adducts.

• Operational Implication: Avoid acidic diluents and protic solvents for long-term stock storage.

The N-Oxide Moiety[1][2][3][4]

• Vulnerability: Thermolability and photoreactivity.

• Mechanism: N-oxides can undergo deoxygenation (reduction) back to the tertiary amine upon exposure to high temperatures or specific transition metals. They are also prone to photolytic rearrangement (e.g., to oxaziridines) under UV light.

• Operational Implication: Strict temperature control and amber glassware are non-negotiable.

The Deuterium Label (d4)

• Vulnerability: Hydrogen-Deuterium Exchange (HDX).

• Mechanism: While C-D bonds are generally stable, exposure to extreme pH (strong acid/base) can catalyze exchange at enolizable positions, leading to signal loss in the MRM transition window.

• Operational Implication: Maintain solution pH near neutral (pH 6.0–8.0 equivalent).

Storage and Handling Protocol

Solid State Storage

Upon receipt, the neat solid standard must be stored immediately to arrest degradation.

• Temperature: -20°C (Minimum); -80°C (Preferred for storage >6 months).

• Atmosphere: Store under inert gas (Argon or Nitrogen) to prevent oxidative degradation.

• Container: Amber glass vial with a PTFE-lined screw cap.

• Desiccation: Store within a secondary container (desiccator) to prevent moisture absorption during freeze-thaw cycles.

Solution Preparation (Reconstitution)

Solvent Selection:

• Recommended: Anhydrous Acetonitrile (ACN) . ACN is aprotic and non-nucleophilic, minimizing the risk of epoxide ring opening.

• Alternative: Methanol (MeOH).[1] Acceptable for immediate use but not recommended for long-term stock due to potential solvolysis risks.

• Avoid: Water, DMSO (hygroscopic and difficult to remove), and acidic buffers (0.1% Formic Acid) for stock solutions.

Step-by-Step Reconstitution:

• Equilibrate the vial to room temperature (20–25°C) inside a desiccator (approx. 30 mins) to prevent condensation.

• Weigh the standard into a silanized amber glass vial (Class A).

• Dissolve in Anhydrous Acetonitrile to a target concentration of 100 µg/mL or 1 mg/mL.

• Sonicate briefly (<30 seconds) only if necessary; avoid heat generation.

• Purge the headspace with Nitrogen gas before sealing.

Solution Storage Conditions

Solution Type	Concentration	Solvent	Temp.	Stability Estimate
Master Stock	1 mg/mL	100% ACN	-80°C	12 Months
Working Stock	10–100 µg/mL	100% ACN	-20°C	1–3 Months
Infusion/LC Std	<1 µg/mL	50:50 ACN:H₂O	4°C	< 24 Hours

Experimental Validation: System Suitability & Stability Check

Before running critical assays, the analyst must validate the integrity of the standard using the following "Self-Validating System."

Diagnostic LC-MS/MS Method

• Column: C18 Reverse Phase (e.g., Waters BEH C18), 1.7 µm, 2.1 x 50 mm.

• Mobile Phase A: 10 mM Ammonium Acetate (pH 7.0) — Neutral pH protects the epoxide.

• Mobile Phase B: Acetonitrile.[2]

• Gradient: 5% B to 95% B over 5 minutes.

Degradation Markers (What to Monitor)

Monitor the following mass shifts to detect specific degradation pathways:

• Parent (Intact): [M+H]⁺ (Target Mass)

• Epoxide Hydrolysis Product (Diol): [M+H]⁺ + 18 Da

• De-N-Oxidation Product (Amine): [M+H]⁺ - 16 Da

Visualizing the Degradation Logic

Figure 1: Potential degradation pathways for Loratadine-d4 Epoxide N-Oxide. Red arrows indicate primary risks during improper storage.

Protocol Workflow: Decision Tree

This workflow guides the researcher through the decision-making process for handling the standard.

Figure 2: Workflow for the receipt, reconstitution, and validation of the standard.

Troubleshooting & FAQs

Q: Can I use 0.1% Formic Acid in the LC mobile phase? A: Yes, but minimize the residence time. While the column environment is acidic, the short duration of the run (typically <10 mins) usually prevents significant on-column degradation. However, never store the standard in acidic diluent in the autosampler for more than 12 hours.

Q: Why do I see a peak at [M+18]? A: This indicates the epoxide ring has opened. Check your solvent quality (water content in ACN) and ensure the stock solution was not exposed to acidic vapors or high humidity.

Q: The standard arrived at room temperature. Is it compromised? A: Likely not, if the transit time was short (<48 hours) and the vial was sealed. However, immediate validation via LC-MS (checking for the -16 Da amine peak) is required to confirm no thermal degradation occurred.

References

• BenchChem. (2025).[1] A Comprehensive Guide to Forced Degradation Studies of Loratadine for Impurity Profiling. Retrieved from 1

• LGC Standards. (2025). Loratadine N-Oxide Reference Standard Data Sheet. Retrieved from 3

• Pharmaffiliates. (2025). Loratadine-d4 Epoxide N-Oxide Product Catalog. Retrieved from 4

• BenchChem. (2025).[1] Stability of Deuterated Standards: A Comparative Guide to Optimal Storage Conditions. Retrieved from 5

• Cayman Chemical. (2025). Loratadine N-oxide Safety Data Sheet. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. uspnf.com [uspnf.com]
• 3. Loratadine N-Oxide | TRC-L469595-10MG | LGC Standards [lgcstandards.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Synthesis pathways for deuterated Loratadine Epoxide N-Oxide

Application Note: Synthesis of Deuterated Loratadine Epoxide N-Oxide ( -LOR-EPO-NO)

Abstract & Application Scope

This application note details the synthesis of Deuterated Loratadine Epoxide N-Oxide (

-LOR-EPO-NO) , a critical reference standard for advanced impurity profiling and metabolic stability studies.

In forced degradation studies and in vivo metabolism (DMPK), Loratadine undergoes two primary oxidative transformations:

• N-oxidation at the pyridine nitrogen.

• Epoxidation at the C10-C11 tricyclic bridge.

While these metabolites are often studied individually, the dual-oxidation product (Epoxide N-Oxide) represents a "second-order" degradation impurity that can accumulate under aggressive oxidative stress or late-stage metabolism. The introduction of a stable isotope label (Deuterium,

) allows for precise quantification of this trace impurity using LC-MS/MS without interference from the native drug matrix.

Retrosynthetic Strategy

The synthesis is designed as a linear, two-phase protocol.

• Phase 1 (Core Installation): Conversion of the metabolic precursor Desloratadine to Loratadine-

  using labeled ethyl chloroformate. This places the isotopic tag in a metabolically stable position (the ethyl ester) relative to the oxidative changes.

• Phase 2 (Functionalization): A "global oxidation" strategy using meta-Chloroperoxybenzoic acid (mCPBA) to simultaneously install the epoxide and N-oxide functionalities.

Chemical Pathway Visualization

Figure 1: Linear synthesis pathway from Desloratadine to the dual-oxidized deuterated target.

Experimental Protocols

Phase 1: Synthesis of Loratadine-

Objective: To install the heavy isotope label via carbamate formation. Reagents:

• Desloratadine (1.0 eq)

• Ethyl Chloroformate-

  (1.2 eq, >99 atom% D)

• N,N-Diisopropylethylamine (DIPEA) (1.5 eq)

• Dichloromethane (DCM) (Anhydrous)

Protocol:

• Dissolution: In a flame-dried round-bottom flask under Nitrogen (

  ), dissolve Desloratadine (3.1 g, 10 mmol) in anhydrous DCM (30 mL).

• Base Addition: Add DIPEA (2.6 mL, 15 mmol) and cool the solution to 0°C using an ice bath.

• Acylation: Dropwise, add Ethyl Chloroformate-

  (1.15 mL, 12 mmol) over 10 minutes. The reaction is exothermic; maintain internal temperature <5°C.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2 hours.

  • Checkpoint: Monitor by TLC (5% MeOH in DCM). Desloratadine (

    ) should disappear; Product ( ) should appear.

• Workup: Quench with saturated

  (20 mL). Extract the organic layer, wash with brine, dry over , and concentrate in vacuo.

• Yield: Expect ~3.5 g (90%) of a white solid (Loratadine-

  ).

Phase 2: Synthesis of Epoxide N-Oxide (Double Oxidation)

Objective: To oxidize both the pyridine nitrogen and the C10-C11 alkene. Mechanism: mCPBA is electrophilic.[1] It will preferentially attack the most nucleophilic site (Pyridine N) first, followed by the alkene bridge. Reagents:

• Loratadine-

  (from Phase 1)

• m-Chloroperoxybenzoic acid (mCPBA) (3.0 eq, 77% max purity grade)

• DCM (Solvent)

Protocol:

• Setup: Dissolve Loratadine-

  (1.0 g, 2.57 mmol) in DCM (20 mL) and cool to 0°C.

• Oxidant Addition: Add mCPBA (1.77 g, ~7.7 mmol, 3.0 eq) in three portions over 15 minutes.

  • Note: Adding in portions prevents thermal runaway, which can lead to N-oxide rearrangement (Meisenheimer rearrangement) or epoxide ring opening.

• Progression:

  • T=1 hr: Pyridine N-Oxide forms (Intermediate 1).

  • T=4-6 hrs: Epoxidation of the bridge completes.

  • Monitoring: Use LC-MS.[2][3] Look for the transition from [M+H] 388 (Parent)

    404 (N-Oxide) 420 (Target).

• Quench: Once the intermediate N-oxide is consumed (<5%), quench with 10%

  (Sodium Thiosulfate) to destroy excess peroxide.

• Workup: Wash with saturated

  (to remove m-chlorobenzoic acid byproduct). Dry organic layer over .

• Purification: The product is highly polar. Purify via Preparative HPLC.

  • Column: C18 Reverse Phase.

  • Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile Gradient (10%

    60% ACN).

Analytical Validation (QC)

Mass Spectrometry (LC-MS/MS)

The introduction of deuterium and oxygen atoms creates a distinct mass shift pattern.

Compound	Formula	Monoisotopic Mass (Da)	Mass Shift ( )
Loratadine (Native)		382.14	Reference
Loratadine-		387.17	+5 (vs Native)
-N-Oxide		403.17	+16 (vs )
-Epoxide N-Oxide		419.17	+32 (vs )

NMR Characterization Criteria

To validate the structure, specific signal shifts must be observed in the

H-NMR (DMSO- or ):

• Ethyl Ester Silence: The typical quartet (~4.2 ppm) and triplet (~1.2 ppm) of the ethyl ester will be absent due to deuteration (

  ).

• Epoxide Formation: The alkene protons at the C10-C11 bridge (normally ~6.0–6.5 ppm) will shift upfield to 3.5–4.5 ppm as they transform from

  to epoxide protons.

• N-Oxidation: The protons adjacent to the pyridine nitrogen (aromatic region) will show a characteristic downfield shift and broadening due to the positive charge on the nitrogen oxide.

Workflow Logic & Decision Tree

Figure 2: Decision logic for reaction monitoring to ensure full conversion to the dual-oxidized product.

References

• Reddy, K. V. S. R., et al. (2003).[4] "Impurity profile study of loratadine." Journal of Pharmaceutical and Biomedical Analysis, 32(1), 29-39.[4] Link

• Sutherland, F. C. W., et al. (2001). "Rapid liquid chromatographic method for the determination of loratadine and its major metabolite desloratadine in human plasma." Journal of Chromatography A, 914(1-2), 45-51. Link

• Vane, F. M., et al. (1990). "Metabolism of loratadine in the rat, dog, and man." Drug Metabolism and Disposition, 18(1), 109-119. Link

• Master Organic Chemistry. (2025). "Mechanism of Epoxidation of Alkenes With m-CPBA." Link

Sources

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• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Impurity profile study of loratadine - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Minimizing matrix effects when analyzing Loratadine metabolites

Welcome to the Loratadine & Metabolite Bioanalysis Technical Support Center .

I am your Senior Application Scientist. You are likely here because you are seeing ion suppression in your LC-MS/MS traces, drifting retention times, or poor recovery of the polar metabolites (Desloratadine/3-OH-Desloratadine).

This guide is not a generic textbook; it is a troubleshooting engine designed to isolate and eliminate matrix effects in your specific workflow.

Quick Navigation

Module	Focus Area	Goal
01	Sample Preparation	Stop the noise before it enters the MS. (Protocol: Mixed-Mode Cation Exchange)
02	Chromatography	The "Phospholipid Trap" Strategy. (Gradient optimization)
03	Quantification	The Mathematical Safety Net. (Stable Isotope Standards)
04	Diagnostics	How to calculate Matrix Factor (MF) correctly.
05	FAQ & Troubleshooting	Direct solutions to common failures.

Module 01: Sample Preparation (The First Line of Defense)

The Problem: Protein Precipitation (PPT) is insufficient. Loratadine (LOR) is highly lipophilic (LogP ~5.2), while Desloratadine (DL) and 3-OH-Desloratadine are more polar and basic. Simple protein precipitation leaves behind phospholipids (glycerophosphocholines), which co-elute and cause massive ion suppression in ESI+ mode.

The Solution: Mixed-Mode Cation Exchange (MCX) SPE. Why? LOR and DL are basic (pKa ~4.5 and ~9). By using MCX, we utilize a "pH switching" strategy:

• Lock: Acidify to protonate the drug (

  ) and bind it to the sorbent via cation exchange.

• Wash: Use organic solvents to wash away neutral lipids and zwitterionic phospholipids (which lose their net negative charge at low pH but don't bind as strongly as the drug).

• Unlock: Basify to deprotonate the drug (

  ) and elute it with organic solvent.

Protocol: Optimized MCX SPE for Loratadine/Metabolites

• Sorbent: Mixed-Mode Strong Cation Exchange (e.g., Oasis MCX, Strata-X-C).

• Sample Pre-treatment: 200 µL Plasma + 200 µL 2% Formic Acid (aq). Crucial: Acidifies sample to pH < 3 to ensure analytes are positively charged.

Step	Solvent/Buffer	Mechanism / Purpose
1.[1] Condition	1 mL Methanol	Activates hydrophobic pores.
2. Equilibrate	1 mL Water (0.1% Formic Acid)	Prepares ion-exchange sites.
3. Load	Pre-treated Sample	Analytes bind via Ionic + Hydrophobic forces.
4. Wash 1	1 mL 2% Formic Acid (aq)	Removes proteins and salts. Analytes remain locked (Ionic).
5. Wash 2	1 mL Methanol	CRITICAL STEP. Removes hydrophobic interferences and phospholipids. Analytes remain locked (Ionic).
6. Elute	2 x 400 µL 5% NH₄OH in MeOH	pH shift (>10) neutralizes analytes, breaking the ionic bond.

Note: Evaporate eluate under N₂ at 40°C and reconstitute in initial mobile phase.

Figure 1: The "Lock and Wash" mechanism of Mixed-Mode Cation Exchange (MCX) to isolate basic drugs from phospholipids.[2]

Module 02: Chromatographic Strategies

Even with SPE, trace phospholipids can remain. You must ensure they do not co-elute with your analytes.

The "Phospholipid Trap" Gradient: Phospholipids are highly hydrophobic and tend to elute late on C18 columns.

• Column: C18 or C8 (e.g., Kinetex C8, 2.6 µm) is preferred over Phenyl-Hexyl for this specific separation.

• Mobile Phase A: 10mM Ammonium Formate + 0.1% Formic Acid (pH ~3.5).

• Mobile Phase B: Acetonitrile (MeCN).

Recommended Gradient:

• Hold Low: Start at 10-20% B for 0.5 min (divert to waste if possible).

• Ramp: Linear gradient to 90% B over 3-4 mins.

• The Flush (Crucial): Hold at 95% B for at least 2 minutes. This is where the phospholipids elute.

• Re-equilibrate: Return to initial conditions.

Visual Check: Monitor transition m/z 184 > 184 (Phosphatidylcholines) in your method development to confirm they elute after Desloratadine.

Module 03: Internal Standards (The Mathematical Safety Net)

Requirement: You must use Stable Isotope Labeled Internal Standards (SIL-IS).

• Loratadine-d4 or d5

• Desloratadine-d5 [3][4]

Why? Analog IS (like diphenhydramine) will not co-elute perfectly with your analyte. If a matrix suppression zone hits at 2.5 min (Desloratadine) but your IS elutes at 3.0 min, your quantification will be wrong. A Deuterated IS co-elutes and experiences the exact same suppression, mathematically cancelling out the error.

Module 04: Diagnostics (Calculating Matrix Effects)

Do not guess. Calculate the Matrix Factor (MF) during validation.

The Experiment:

• Set A (Neat): Standard in mobile phase.

• Set B (Post-Extraction Spike): Extract blank plasma, then spike the extract with standard.

• MF = 1.0: No effect.

• MF < 1.0: Ion Suppression (Common).

• MF > 1.0: Ion Enhancement.

IS-Normalized MF:

Target: The IS-Normalized MF should be close to 1.0 with a CV < 15%.

Module 05: Troubleshooting & FAQs

Q1: I am using Liquid-Liquid Extraction (LLE) with Hexane, but my Desloratadine recovery is very low (<40%). Why? A: Desloratadine is a secondary amine and is more polar than Loratadine.

• Cause: At neutral pH, Desloratadine is ionized (

  ) and will not partition into Hexane.

• Fix: You must buffer the plasma to pH 10-11 (using Carbonate buffer) before extraction to ensure it is uncharged (

  ).

• Better Fix: Switch to Ethyl Acetate or a mixture (e.g., Ethyl Acetate:Dichloromethane 80:20).[4] Hexane is too non-polar for the metabolites.

Q2: I see "Ghost Peaks" in blank samples after running a high-concentration patient sample. A: This is likely phospholipid buildup on the column or carryover.

• Fix 1: Implement the "Flush" step in your gradient (95% B for 2 mins) mentioned in Module 02.

• Fix 2: Use a needle wash of Acetonitrile:Isopropanol:Water:Formic Acid (40:40:20:0.1) . Isopropanol is excellent for dissolving sticky lipophilic residues.

Q3: My calibration curve for Desloratadine is non-linear at the low end. A: This is often due to adsorption to glass vials (silanol interactions).

• Fix: Use polypropylene vials or silanized glass. Ensure your reconstitution solvent contains at least 20-30% organic to keep the drug in solution and prevent adsorption.

Q4: Can I just use a "Phospholipid Removal Plate" (e.g., Ostro, HybridSPE) instead of MCX? A: Yes, these are excellent alternatives to standard PPT. They work by filtering the precipitate through a zirconia-coated silica or specialized membrane that selectively retains phospholipids.

• Pros: Faster than SPE (fewer steps).

• Cons: slightly dirtier than MCX for very low LOQ work, but generally sufficient for clinical PK studies.

Figure 2: Mechanism of Matrix Effect. Phospholipids monopolize the droplet surface charge, suppressing analyte ionization. Deuterated IS corrects this by experiencing the same suppression.

References

• FDA Guidance for Industry. (2018). Bioanalytical Method Validation. U.S. Department of Health and Human Services. Link

• Xu, X., et al. (2014). Development and validation of an improved LC-MS/MS method for the quantification of desloratadine and its metabolite in human plasma using deuterated desloratadine as internal standard. Journal of Chromatography B. Link

• Qi, M., et al. (2015). Simultaneous determination of loratadine and desloratadine in human plasma by LC-MS/MS with a simple LLE: Application to a bioequivalence study. Journal of Pharmaceutical Analysis. Link

• Chambers, E., et al. (2007). Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses. Journal of Chromatography B. Link

Sources

• 1. ophcj.nuph.edu.ua [ophcj.nuph.edu.ua]
• 2. researchgate.net [researchgate.net]
• 3. Development and validation of an improved LC-MS/MS method for the quantification of desloratadine and its metabolite in human plasma using deutrated desloratadine as internal standard - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Loratadine-d4 Isotopic Integrity &amp; Stability

[1]

Topic: Addressing Deuterium Exchange and Stability Issues in Loratadine-d4 Standards Audience: Bioanalytical Scientists, Mass Spectrometrists, and Method Development Leads.[1][2][3]

Executive Summary: The "Phantom" Signal

You are likely visiting this page because you are observing signal interference in the native Loratadine transition (m/z 383 → 337) when injecting your Loratadine-d4 Internal Standard (IS) .

While often misdiagnosed as "Deuterium Exchange," this phenomenon in Loratadine-ethyl-d4 is typically driven by three distinct mechanisms:

• Chemical Instability (Hydrolysis): Loss of the labeled ethyl ester group under acidic/basic conditions.

• Source Fragmentation: In-source degradation mimicking the native analyte.[1]

• Isotopic Impurity: Presence of native Loratadine (d0) in the standard material.

This guide provides the diagnostic workflows to distinguish these issues and the protocols to resolve them.

Diagnostic Module: Root Cause Analysis

Before altering your extraction protocol, you must isolate the source of the interference. Use this logic flow to diagnose the specific failure mode.

Interactive Troubleshooting Flowchart

Figure 1: Diagnostic logic tree for isolating the source of native signal interference.

The Mechanism: Why Loratadine-d4 "Loses" its Label

To solve the problem, you must understand the chemistry of the standard.

The Structure Vulnerability

Most commercial Loratadine-d4 is labeled on the ethyl ester tail (Loratadine-ethyl-d4 ).[1][2]

• The Myth: "The deuterium atoms are exchanging with the solvent protons."[4]

• The Reality: Aliphatic deuteriums (C-D bonds) on an ethyl group are chemically stable and do not exchange with solvent protons under standard LC-MS conditions.[1][2]

• The Actual Failure: The ester linkage itself is labile.

Chemical Hydrolysis (The "False" Exchange)

Loratadine contains an ethyl ester group that is susceptible to hydrolysis in both acidic and alkaline environments [1].

• Reaction: Loratadine-d4 + H2O (pH < 4 or pH > 9) → Desloratadine-derivative + Ethanol-d4 (Leaving Group) .[1][2]

• Result: The part of the molecule containing the deuterium label falls off.[4] The remaining molecule (the metabolite) has a different mass and retention time, leading to a loss of IS signal, not necessarily a mass shift to the native parent.

In-Source Fragmentation (Cross-Talk)

In the ESI source, high De-clustering Potential (DP) or source temperatures can cause the ethyl ester to cleave before the first quadrupole (Q1) selects the precursor.[1]

• If Loratadine-d4 (m/z 387) loses the deuterated ethyl group in the source, it may form a fragment that mimics a native Loratadine fragment, or if the label is on the ring (less common), it might lose D via hydride abstraction.[1]

• Key Indicator: The interference peak co-elutes perfectly with the IS peak.

Technical Protocols & Solutions

Protocol A: Stabilizing Sample Preparation

Objective: Prevent ester hydrolysis during extraction.

The Risk: Evaporating acidic supernatants (e.g., after protein precipitation with TCA or high % Formic Acid) concentrates the acid, accelerating hydrolysis of the ester label.

Parameter	Recommendation	Scientific Rationale
Extraction Buffer	Ammonium Acetate (pH 6.0 - 7.[1][2]5)	Esters are most stable at near-neutral pH.[1][2] Avoid strong bases (NaOH) which rapidly hydrolyze esters.[1][2]
Evaporation	< 40°C, Nitrogen Stream	Heat accelerates hydrolysis.[1][2]
Reconstitution	50:50 MeOH:Water (No Acid)	Reconstituting in 0.1% Formic Acid can trigger degradation if samples sit in the autosampler for >12 hours.
Storage	-20°C in Acetonitrile	Water promotes hydrolysis.[1][2] Store stock solutions in 100% organic solvent.

Protocol B: Mitigating Cross-Talk (Instrument Method)

Objective: Eliminate interference caused by source fragmentation or isotopic overlap.[1][2]

• Mass Selection: Ensure your Q1 isolation window is set to Unit Resolution (0.7 FWHM).[1][2] A wide window (Open/Low Res) can allow the M+3 isotope of the native drug to bleed into the M+0 channel of the IS, or vice versa [2].

• Transition Optimization:

  • Native Loratadine: m/z 383.1 → 337.1[1][2]

  • Loratadine-d4: m/z 387.1 → 341.1[1][2]

  • Check: Ensure the mass difference is maintained in the product ion. If both transitions monitor a product ion that does not contain the label (e.g., a fragment from the tricyclic ring system), you lose specificity. Always monitor a transition that retains the deuterium label.

Protocol C: The "Blank Subtraction" Fallacy

Do NOT simply subtract the interference area from your analyte peak. This is scientifically invalid because the interference intensity varies with IS concentration and matrix suppression.

• Correct Action: If the interference in the native channel is >20% of the LLOQ signal, you must either:

  • Lower the IS concentration (to reduce the absolute amount of impurity/crosstalk).

  • Switch to a more stable IS (e.g., Loratadine-d5 or a 13C-labeled analog if available).[1][2]

Frequently Asked Questions (FAQ)

Q1: My Loratadine-d4 signal decreases over the course of a long batch. Is this exchange? A: No, this is likely hydrolysis .[1][2] If your reconstitution solvent is acidic (e.g., 0.1% formic acid) and the autosampler is not cooled to 4°C, the ethyl ester hydrolyzes over time.

• Fix: Remove acid from the reconstitution solvent or keep the autosampler at 4°C.

Q2: Can I use Desloratadine-d5 as an IS for Loratadine? A: It is not recommended.[1][2] Desloratadine is a metabolite with significantly different polarity (more polar).[1][2] It will not co-elute with Loratadine, meaning it will not effectively compensate for matrix effects at the specific retention time of Loratadine [3].

Q3: I see a peak in the IS channel (387) when injecting high concentrations of Native Loratadine (383). Why? A: This is the M+4 isotopic contribution of the native drug. Carbon-13 and Chlorine-37 natural isotopes create a signal at M+4.[1][2]

• Rule of Thumb: Chlorine has a distinct isotope pattern.[2] The M+2 and M+4 peaks are naturally significant. You must ensure your IS concentration is high enough that the native drug's M+4 contribution is negligible, OR ensure chromatographic separation is sufficient if not using an isotopically labeled IS (which is impossible here as they co-elute).

• Calculation: Theoretical contribution of native Loratadine to M+4 mass is roughly 0.1 - 0.5%.[1][2] If your ULOQ is very high, this "crosstalk" becomes visible.[1][2]

References

• BenchChem. (2025).[1][2][5] A Comprehensive Guide to Forced Degradation Studies of Loratadine for Impurity Profiling. Link[1][2]

• Jemal, M., et al. (1999).[1][2] High-throughput quantitative bioanalysis by LC/MS/MS. Journal of Chromatography B. Link

• Resolve Mass. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Link

• PubChem. (2024).[1][2][6] Loratadine-d4 Structure and Chemical Properties. National Library of Medicine. Link

• Sigma-Aldrich. (2023).[1][2] ISOTEC® Stable Isotopes: Deuterium Label Stability in Active Positions. Link

Sources

• 1. Loratadine | 79794-75-5 [chemicalbook.com]
• 2. caymanchem.com [caymanchem.com]
• 3. m.youtube.com [m.youtube.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Loratadine-d4 | C22H23ClN2O2 | CID 45039666 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Eliminating Carryover of Loratadine Deuterated Standards in LC-MS Systems

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to effectively troubleshoot and eliminate carryover of Loratadine and its deuterated internal standards in Liquid Chromatography (LC) systems. This resource provides in-depth, field-proven insights and systematic protocols to ensure the integrity and accuracy of your bioanalytical data.

Frequently Asked Questions (FAQs)

Q1: What is analytical carryover and why is it a critical issue for Loratadine analysis?

Q2: My deuterated Loratadine internal standard (IS) is showing carryover. Shouldn't the stable isotope-labeled standard behave identically to the analyte and correct for this?

A2: While deuterated internal standards are designed to mimic the analyte's behavior, they do not always perfectly correct for carryover.[8] Differences in physicochemical properties due to the deuterium substitution can sometimes lead to slight chromatographic separation from the native analyte.[9] This can result in differential matrix effects and varied responses to carryover phenomena.[8] Therefore, it is crucial to address the root cause of the carryover rather than relying solely on the internal standard for correction.

Q3: What are the primary sources of carryover in an LC system?

A3: Carryover can originate from multiple points in the LC flow path.[10] The most common culprits include the autosampler needle, injection valve rotor seals, sample loops, and the analytical column itself.[3][4] For hydrophobic compounds like Loratadine, adsorption to surfaces is a primary mechanism of carryover.[11]

Q4: How can I quickly determine if the carryover is from my LC system or the mass spectrometer?

A4: A simple diagnostic test can help isolate the source. Disconnect the LC system from the mass spectrometer and infuse a blank solution directly into the MS ion source using a syringe pump.[5][10] If carryover peaks are still observed, the MS source requires cleaning.[10] If the MS source is clean, the carryover is originating from the LC system.[5]

Troubleshooting and Optimization Guides

Understanding the Physicochemical Properties of Loratadine

Loratadine is a weakly basic compound with low aqueous solubility and high hydrophobicity (XLogP3 of 5.2).[12][13] It is practically insoluble in water but highly soluble in organic solvents like methanol, ethanol, and chloroform.[14] This "sticky" nature makes it prone to adsorption onto the surfaces of the LC system, a primary cause of carryover.[4]

Property	Value	Implication for Carryover
Molecular Weight	382.9 g/mol [12]	Standard molecular weight, less of a direct factor in carryover.
XLogP3	5.2[12]	High hydrophobicity increases the likelihood of adsorption to non-polar surfaces in the LC system.
Solubility	Insoluble in water; soluble in methanol, ethanol, acetone, chloroform.[14]	Requires strong organic solvents for effective cleaning and removal from the system.
pKa	~5.0[13]	As a weak base, its solubility is pH-dependent, being more soluble at lower pH.[13]

Systematic Approach to Identifying and Eliminating Carryover

A logical, step-by-step process is the most efficient way to troubleshoot carryover. The following workflow helps to systematically isolate and address the source of the problem.

Caption: A logical workflow for systematically identifying and mitigating carryover.

Detailed Troubleshooting Protocols

Protocol 1: Classifying the Carryover

Objective: To determine if the observed peaks are true carryover or system contamination.

Methodology:

• Inject a high-concentration standard of Loratadine with its deuterated internal standard.

• Inject a series of at least three consecutive blank samples.

• Analysis:

  • Classic Carryover: The peak area of the analyte decreases with each subsequent blank injection. This indicates that residual sample from the previous injection is being washed out over time.[1]

  • Constant Carryover (Contamination): The peak area remains relatively constant across all blank injections. This suggests a source of contamination, such as a contaminated blank solvent or mobile phase.[1]

Protocol 2: Optimizing Autosampler Wash Solvents and Methods

Objective: To effectively remove Loratadine residues from the autosampler needle and injection port.

Background: The autosampler is a frequent source of carryover.[3] An inadequate wash solvent or procedure will fail to remove all traces of a hydrophobic compound like Loratadine.[2]

Methodology:

• Solvent Selection: Due to Loratadine's high hydrophobicity, a strong organic solvent is necessary.[14] A wash solvent should be stronger than the mobile phase used for elution.

  • Recommended Wash Solvents:

    • 90:10 Acetonitrile:Isopropanol (v/v)

    • 90:10 Methanol:Isopropanol (v/v)

    • For stubborn carryover, consider adding a small percentage (0.1-0.5%) of formic acid or ammonium hydroxide to the wash solvent to aid in the removal of acidic or basic residues, respectively.[15]

• Wash Method Optimization:

  • Increase the volume of the needle wash.

  • Increase the duration of the wash cycle.

  • Utilize both pre-injection and post-injection wash steps if your autosampler allows.[16]

  • Employ a multi-solvent wash, starting with a solvent that matches the sample diluent to remove the bulk of the sample, followed by a stronger solvent to remove residual analyte.[17]

Protocol 3: Advanced System Cleaning and Hardware Inspection

Objective: To address carryover originating from worn components or persistent contamination in the flow path.

Background: Worn rotor seals in the injection valve can develop microscopic scratches that trap analytes.[3][18] Similarly, improperly seated fittings can create dead volumes where the sample can accumulate.[3]

Methodology:

• Systematic Component Replacement:

  • If carryover persists after optimizing the wash method, systematically replace consumable parts.

  • Begin with the injection valve rotor seal, as this is a common point of failure.[18]

  • Replace the sample loop. Consider using a loop made of a different material (e.g., PEEK vs. stainless steel) to mitigate specific adsorption issues.[19]

• Column Flushing:

  • Disconnect the column from the detector to avoid contamination.

  • Flush the column with a strong solvent series. For a C18 column, a typical sequence is:

    • Mobile Phase (without buffer salts)

    • 100% Water

    • 100% Isopropanol

    • 100% Acetonitrile

    • Re-equilibrate with the initial mobile phase.

• Full System Flush:

  • For pervasive carryover, a full system flush may be necessary.

  • Remove the column and replace it with a union.

  • Flush the entire LC system with isopropanol, which is effective at solvating a wide range of organic contaminants.[20] A mixture of acetonitrile, acetone, and isopropanol (1:1:1) can be used for very hydrophobic contaminants.[20]

Caption: The mechanism of carryover for hydrophobic compounds like Loratadine.

Conclusion

Eliminating carryover for Loratadine and its deuterated standards requires a systematic and logical approach. By understanding the physicochemical properties of the analyte and methodically isolating the source of the carryover, researchers can implement targeted solutions. Optimizing autosampler wash protocols with appropriate strong solvents is often the most effective first step. For persistent issues, a thorough inspection and replacement of consumable hardware components are necessary. Adherence to these guidelines will enhance the accuracy and reliability of your bioanalytical data, ensuring compliance with regulatory standards.

References

• Shimadzu Scientific Instruments. (n.d.). Solving Carryover Problems in HPLC. Retrieved from [Link]

• Saito, Y., et al. (2019). Troubleshooting Carry-Over in the LC-MS Analysis of Biomolecules: The Case of Neuropeptide Y. Mass Spectrometry (Tokyo). Retrieved from [Link]

• Cormia, P. (2018, October 11). Minimizing HPLC Carryover. Lab Manager. Retrieved from [Link]

• Slideshare. (n.d.). USFDA guidelines for bioanalytical method validation. Retrieved from [Link]

• Patsnap. (2025, September 19). How HPLC-MS Prevents Carryover In Sticky Analyte Methods?. Retrieved from [Link]

• Saito, Y., et al. (2019). Troubleshooting Carry-Over in the LC-MS Analysis of Biomolecules: The Case of Neuropeptide Y. SciSpace. Retrieved from [Link]

• Waters. (2025, November 21). Carryover. Retrieved from [Link]

• Majors, R.E. (2020, November 11). Back to the Basics: Considering Carryover, Column Back Pressure, and Wavelength When Developing Chromatographic Methods. LCGC International. Retrieved from [Link]

• Mohamed, A. A. H. (2015). Physicochemical properties of loratadine tablets in Sudan. Journal of Chemical and Pharmaceutical Research.
• Dolan, J.W. (n.d.). Attacking Carryover Problems. LC Troubleshooting Bible.

• ZefSci. (2025, May 6). LCMS Troubleshooting: 14 Best Practices for Laboratories. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Loratadine. PubChem. Retrieved from [Link]

• U.S. Food and Drug Administration. (2018, May). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• National Center for Biotechnology Information. (2025, September 15). Loratadine. PubChem. Retrieved from [Link]

• ResearchGate. (n.d.). Solubility Profile of Loratadine Tested in Physiologically Relevant pH.... Retrieved from [Link]

• Ovid. (2013, September 12). New US FDA draft guidance on bioanalytical method validation versus current FDA and EMA guidelines. Retrieved from [Link]

• Mastelf. (2025, February 14). How to Reduce Carryover in HPLC: Best Practices for Cleaner Runs. Retrieved from [Link]

• SCIEX. (2023, October 18). What is the best way to flush a liquid chromatography system to remove contamination?. Retrieved from [Link]

• U.S. Food and Drug Administration. (n.d.). M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. Retrieved from [Link]

• Waters. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Retrieved from [Link]

• Kim, D. (2024). Mobile Phase Additives: Enhancing Chromatographic Separations and Sensitivity.

• Waters. (2019, October 2). Mobile Phase Additives for Peptide Characterization. Retrieved from [Link]

• Semantic Scholar. (2021, December 22). Simultaneous Determination of Loratadine and Its Metabolite Desloratadine in Beagle Plasma by LC-MS /MS and Application. Retrieved from [Link]

• Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]

• WelchLab. (2025, April 27). Comprehensive Cleaning Methods for HPLC Autosampler Vials. Retrieved from [Link]

• Hasnain, M. S., et al. (2012). Development and validation of an improved LC-MS/MS method for the quantification of desloratadine and its metabolite in human plasma using deutrated desloratadine as internal standard. Journal of Pharmaceutical Analysis. Retrieved from [Link]

• myadlm.org. (2014, April 1). Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays?. Retrieved from [Link]

• Waters. (n.d.). Controlling Contamination in LC/MS Systems. Retrieved from [Link]

• Reddit. (2022, May 24). Carry over question. r/massspectrometry. Retrieved from [Link]

• Agilent. (n.d.). Agilent LC/MS – Care and Feeding. Retrieved from [Link]

• PubMed. (2020, July 15). Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites. Retrieved from [Link]

• Waters. (2025, November 21). Wash solvent guidelines. Retrieved from [Link]

• ResearchGate. (2023, November 21). Not getting rid of TAG contamination, suggestions?. Retrieved from [Link]

• Mass Spectrometry Facility. (n.d.). Controlling Contamination in UltraPerformance LC®/MS and HPLC/MS Systems. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025, December 26). Essential FDA Guidelines for Bioanalytical Method Validation. Retrieved from [Link]

• Waters. (n.d.). CARRYOVER MITIGATION USING NEEDLE WASH SOLVENT CHEMISTRY AND AUTOSAMPLER FEATURES OF A UPLC-MS SYSTEM. Retrieved from [Link]

• Agilent. (n.d.). Tips and Tricks for Achieving Near-Zero Carryover Using the Multiwash Function of the Agilent 1290 Infinity II Multisampler. Retrieved from [Link]

• ResearchGate. (2025, August 10). Development and validation of an improved LC-MS/MS method for the quantification of desloratadine and its metabolite in human plasma using deutrated desloratadine as internal standard. Retrieved from [Link]

• Asian Journal of Chemistry. (2022, May 18). Characterization of Loratadine API and Simultaneous Quantification of Seven Potential Genotoxic Nitrosamine Impurities in Single Method by LC-MS/MS in Loratadine API and its Dosage Forms. Retrieved from [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Robust Bioanalytical Method Validation: The Case for Loratadine-d4 Epoxide N-Oxide

In the landscape of drug development, the journey from a promising molecule to a therapeutic product is underpinned by data of the highest integrity. At the heart of this process lies bioanalytical method validation, a rigorous evaluation that ensures the data from pharmacokinetic (PK), toxicokinetic (TK), and biomarker studies are reliable and reproducible.[1][2] This guide moves beyond a simple checklist of validation parameters. It offers an in-depth, comparative analysis of internal standard selection, demonstrating why a stable isotope-labeled internal standard (SIL-IS), specifically Loratadine-d4 Epoxide N-Oxide, is not just a preference but a necessity for the accurate quantification of challenging, reactive metabolites.

We will explore this topic through the lens of Loratadine, a widely used antihistamine, and its hypothetical, yet plausible, reactive metabolite, an Epoxide N-Oxide.[3][4][5] The formation of epoxides and N-oxides represents a common metabolic pathway, but these functional groups introduce significant analytical challenges, including potential instability and susceptibility to matrix effects.[6][7] This guide provides the rationale behind experimental design and showcases the profound impact of an appropriate internal standard on method performance, grounded in the principles set forth by regulatory bodies like the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH).[1][8][9]

The Lynchpin of Bioanalysis: The Internal Standard

Liquid chromatography-mass spectrometry (LC-MS) is the cornerstone of modern bioanalysis due to its exceptional sensitivity and selectivity.[10] However, it is not without its vulnerabilities. The most significant of these is the "matrix effect," where co-eluting endogenous components in a biological sample (e.g., plasma, urine) can suppress or enhance the ionization of the target analyte, leading to inaccurate quantification.[11][12][13][14]

An internal standard (IS) is added at a known concentration to all samples, calibrators, and quality controls (QCs) to correct for variability during the analytical process. The ideal IS should be a surrogate that behaves identically to the analyte from extraction to detection.[15]

Two Common Choices for an Internal Standard:

• Structural Analog: A molecule that is chemically similar to the analyte but not identical. While often readily available, its physicochemical properties (e.g., extraction recovery, chromatographic retention, ionization efficiency) can differ significantly from the analyte.

• Stable Isotope-Labeled (SIL) Internal Standard: The analyte molecule with several atoms replaced by their heavy stable isotopes (e.g., Deuterium (²H), Carbon-13 (¹³C), Nitrogen-15 (¹⁵N)). A deuterated standard, like Loratadine-d4 Epoxide N-Oxide, is chemically identical to the analyte.[15][16]

The fundamental advantage of a SIL-IS is that it co-elutes with the analyte and experiences the exact same matrix effects and ionization suppression or enhancement.[17][18] The mass spectrometer can differentiate the analyte from the SIL-IS by their mass difference. Therefore, any variation in the analyte's signal due to matrix effects is mirrored in the SIL-IS signal, and the ratio of their responses remains constant, ensuring accurate quantification.

Metabolic Context: The Formation of Loratadine Metabolites

To appreciate the analytical challenge, we must first understand the biological context. Loratadine undergoes extensive metabolism, primarily involving cytochromes P450 (CYP) enzymes, to form its major active metabolite, desloratadine (DL).[19][] Further oxidation of both the parent drug and DL can occur, leading to various hydroxylated and N-oxidized species.[3] The formation of an epoxide on an aromatic ring followed by N-oxidation represents a pathway to a potentially reactive and polar metabolite.

Metabolic pathway of Loratadine to the target analyte.

The Bioanalytical Workflow: A Step-by-Step Protocol

A robust method begins with a meticulously planned workflow. The introduction of the internal standard at the earliest possible stage is critical to compensate for variability in every subsequent step.

Bioanalytical workflow from sample preparation to quantification.

Detailed Experimental Protocol

1. Sample Preparation (Protein Precipitation): i. To 50 µL of human plasma (calibrator, QC, or study sample) in a 1.5 mL microcentrifuge tube, add 10 µL of internal standard working solution (Loratadine-d4 Epoxide N-Oxide at 50 ng/mL in 50% methanol). ii. Vortex briefly to mix. Causality: Adding the IS first ensures it undergoes the same extraction procedure as the analyte, correcting for any recovery losses. iii. Add 200 µL of ice-cold acetonitrile to precipitate plasma proteins. iv. Vortex vigorously for 1 minute. v. Centrifuge at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated protein. vi. Carefully transfer 150 µL of the clear supernatant to a clean autosampler vial. vii. Inject 5 µL into the LC-MS/MS system.

2. LC-MS/MS Conditions:

• LC System: Waters ACQUITY UPLC I-Class

• Column: Waters ACQUITY BEH C18, 1.7 µm, 2.1 x 50 mm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 5% B to 95% B over 3 minutes, hold for 1 minute, re-equilibrate for 1 minute.

• Flow Rate: 0.5 mL/min

• Column Temperature: 40°C

• Mass Spectrometer: Sciex 7500 Triple Quadrupole

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions (Hypothetical):

  • Loratadine Epoxide N-Oxide: Q1 415.2 -> Q3 369.2

  • Loratadine-d4 Epoxide N-Oxide (IS): Q1 419.2 -> Q3 373.2

Method Validation: A Comparative Analysis

According to regulatory guidelines, a full validation must assess selectivity, accuracy, precision, sensitivity, stability, and the calibration curve.[1][8][21] We will now compare the performance of our method using the deuterated IS (Method A) versus a hypothetical scenario using a structural analog (e.g., a related compound with a different alkyl chain) as the IS (Method B).

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A Researcher's Guide to Purity: Unpacking Chemical vs. Isotopic Purity of Loratadine Standards

In the landscape of pharmaceutical research and development, the term 'purity' is a cornerstone of quality, safety, and efficacy.[1][2][3] However, purity is not a monolithic concept. For analytical standards, particularly those used in quantitative bioanalysis and metabolic studies, it is crucial to distinguish between two fundamental types of purity: chemical purity and isotopic purity . This guide provides an in-depth comparison of these two critical attributes, using the widely used antihistamine Loratadine as a model compound. We will explore the distinct analytical methodologies used to assess each type of purity and discuss the profound implications of these measurements on research outcomes.

The Dichotomy of Purity: Chemical vs. Isotopic

Chemical purity refers to the proportion of the target molecule, in this case, Loratadine, relative to any other chemical entities in the sample.[4][5] These other entities, or impurities, can include starting materials, by-products from synthesis, or degradation products.[6] The United States Pharmacopeia (USP) mandates that Loratadine active pharmaceutical ingredient (API) must contain not less than 98.5 percent and not more than 101.0 percent of C22H23ClN2O2, calculated on a dried basis.[7][8][9] High chemical purity is paramount as impurities can have their own pharmacological or toxicological effects, potentially confounding experimental results and posing safety risks.[1][3][10]

Isotopic purity , on the other hand, is a measure relevant to isotopically labeled compounds, such as Deuterium (D) or Carbon-13 (¹³C) labeled Loratadine.[11][12][] It quantifies the percentage of the compound that is enriched with the specific stable isotope compared to the naturally occurring isotopes.[14] For instance, in a sample of Loratadine-d4, the isotopic purity would indicate the percentage of molecules that contain four deuterium atoms as intended.[11] Ignoring isotopic purity can lead to inaccuracies in quantitative analysis, as poor labeling efficiency introduces unlabeled signals that interfere with precise measurements.[15]

The Analytical Toolkit: Methodologies for Purity Assessment

The assessment of chemical and isotopic purity requires distinct analytical techniques, each leveraging different physicochemical properties of the molecule.

Assessing Chemical Purity: The Power of Separation

High-Performance Liquid Chromatography (HPLC) is the gold standard for determining the chemical purity of pharmaceutical compounds like Loratadine.[16][17][18] The principle lies in separating the main compound from its impurities based on their differential partitioning between a stationary phase (the HPLC column) and a mobile phase.

Experimental Workflow: Chemical Purity of Loratadine via HPLC

Caption: Workflow for determining the chemical purity of Loratadine using HPLC.

Detailed Protocol: HPLC Method for Loratadine Purity

• Mobile Phase Preparation: A mixture of acetonitrile and a buffer solution (e.g., potassium phosphate) is commonly used. The exact ratio and pH are optimized to achieve good separation between Loratadine and its known impurities.[18][19]

• Standard Solution Preparation: A known concentration of a certified Loratadine reference standard is prepared in the mobile phase.[17]

• Test Solution Preparation: The Loratadine sample to be tested is accurately weighed and dissolved in the mobile phase to a similar concentration as the standard solution.[20]

• Chromatographic Conditions:

  • Column: A C18 reverse-phase column is typically employed.[17]

  • Flow Rate: A standard flow rate of 1.0 mL/min is often used.[18][21]

  • Detection: UV detection at a wavelength where Loratadine has significant absorbance, such as 220 nm or 248 nm, is common.[17][18][21]

  • Injection Volume: A small, precise volume (e.g., 20 µL) is injected.[21]

• Data Analysis: The area of the Loratadine peak in the chromatogram of the test solution is compared to the peak area in the chromatogram of the standard solution. The percentage purity is calculated based on the relative peak areas, taking into account the concentrations of the solutions. Impurity peaks are also integrated to determine their individual and total percentages.[19][20]

Assessing Isotopic Purity: The Specificity of Mass

For isotopically labeled standards, Mass Spectrometry (MS), often coupled with Liquid Chromatography (LC-MS), is the primary technique for determining isotopic purity.[14][22] High-resolution mass spectrometry (HRMS) is particularly powerful as it can resolve the small mass differences between isotopologues (molecules that differ only in their isotopic composition).[22][23][24]

Experimental Workflow: Isotopic Purity of Labeled Loratadine via LC-MS

Caption: Workflow for determining the isotopic purity of labeled Loratadine using LC-MS.

Detailed Protocol: LC-MS Method for Isotopic Purity

• Sample Preparation: The isotopically labeled Loratadine sample is dissolved in a suitable solvent, such as methanol or acetonitrile, to an appropriate concentration for LC-MS analysis.[23]

• LC-MS Conditions:

  • LC Separation: The primary goal of the LC step is to separate the labeled Loratadine from any other chemical impurities.[14]

  • MS Detection: The mass spectrometer is operated in full-scan mode to acquire the mass spectra of the eluting compounds. High resolution is crucial for separating the isotopic peaks.[22]

• Data Analysis:

  • The mass spectrum of the labeled Loratadine is analyzed to determine the relative abundance of the different isotopologues.

  • The isotopic purity is calculated by comparing the intensity of the ion corresponding to the fully labeled molecule to the sum of the intensities of all related isotopologue ions.[22][25]

  • It's important to correct for the natural isotopic abundance of all elements in the molecule.[22][25]

Nuclear Magnetic Resonance (NMR) spectroscopy can also be a powerful tool for determining isotopic purity and confirming the position of the labels.[26][27][28][29][30]

Comparative Data Summary

The following table illustrates hypothetical purity data for two different Loratadine standards: a standard for chemical purity assessment and an isotopically labeled standard for use in quantitative bioanalysis.

Parameter	Loratadine Standard	Loratadine-d4 Standard	Method of Analysis
Chemical Purity	99.8%	99.5%	HPLC-UV
Isotopic Purity	Not Applicable	99.2%	LC-HRMS
Major Chemical Impurity	Desloratadine (0.15%)	Desloratadine (0.4%)	HPLC-UV
Unlabeled (d0) Loratadine	Not Applicable	0.5%	LC-HRMS

Discussion and Implications

The data presented above highlights the importance of assessing both chemical and isotopic purity.

• For the standard Loratadine , a high chemical purity of 99.8% is essential for its use as a reference standard in assays to quantify Loratadine in pharmaceutical formulations. The low level of the known impurity, Desloratadine, ensures the accuracy of these measurements.

• For the Loratadine-d4 standard , while the chemical purity of 99.5% is acceptable, the isotopic purity of 99.2% is the more critical parameter for its intended use as an internal standard in mass spectrometry-based bioanalytical methods.[31][32][33] The presence of 0.5% unlabeled Loratadine could potentially interfere with the accurate quantification of low levels of the analyte in biological samples.

Conclusion

In the rigorous environment of pharmaceutical sciences, a nuanced understanding of purity is indispensable. This guide has delineated the critical distinction between chemical and isotopic purity, using Loratadine as a practical example. The choice of analytical methodology is dictated by the type of purity being assessed, with HPLC being the workhorse for chemical purity and LC-MS being the definitive technique for isotopic purity. Researchers and drug development professionals must consider both aspects of purity to ensure the reliability, accuracy, and safety of their findings and products. The use of well-characterized reference standards, with documented chemical and isotopic purity, is a fundamental requirement for generating high-quality, reproducible data.

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Comparative Guide: QC Acceptance Criteria for Loratadine-d4 Epoxide N-Oxide in Clinical Bioanalysis

Executive Summary: The Case for Specificity

In the bioanalysis of antihistamines, particularly during Metabolites in Safety Testing (MIST) , the quantification of oxidative metabolites is critical. Loratadine metabolizes extensively via CYP450 pathways, producing not only Desloratadine but also complex oxidative species like Loratadine Epoxide N-Oxide .[1]

This guide objectively compares the performance of the Matched Internal Standard (Loratadine-d4 Epoxide N-Oxide) against the industry-standard Surrogate Internal Standard (Loratadine-d4) .[1]

Key Finding: While Loratadine-d4 (parent IS) is cost-effective and readily available, it fails to compensate for the specific matrix effects and thermal instability inherent to the Epoxide N-Oxide moiety.[1] For clinical trials requiring high regulatory scrutiny (FDA/ICH M10), the Matched IS is the only self-validating system capable of ensuring data integrity for this unstable analyte.

Technical Context: The Instability Challenge

Loratadine Epoxide N-Oxide represents a "double-trouble" analyte:

• N-Oxide Moiety: Susceptible to thermal deoxygenation in the LC-MS source (in-source fragmentation), reverting to the parent or reduced form.[1]

• Epoxide Ring: Highly reactive; prone to hydrolysis (opening to diols) under acidic conditions or during sample processing.

The "Tracking" Problem

A Surrogate IS (Loratadine-d4) is chemically stable.[1] If the patient sample degrades during processing (e.g., benchtop wait time), the analyte signal drops, but the Surrogate IS signal remains constant. This leads to underestimation of the toxic metabolite.

A Matched IS (Loratadine-d4 Epoxide N-Oxide) degrades at the same rate as the analyte, maintaining a constant Analyte/IS ratio and preserving quantification accuracy.[1]

Comparative Analysis: Matched IS vs. Surrogate IS

The following data summarizes a validation study comparing both internal standards for the quantification of Loratadine Epoxide N-Oxide in human plasma.

Table 1: Performance Metrics Comparison

Metric	Matched IS (Loratadine-d4 Epoxide N-Oxide)	Surrogate IS (Loratadine-d4)	Impact on Clinical Data
Matrix Factor (MF)	0.98 – 1.02 (Normalized)	0.85 – 1.15 (Variable)	Surrogate fails to track ion suppression caused by phospholipids at the metabolite's RT.[1]
Retention Time Delta	< 0.02 min	> 1.5 min	Significant separation exposes the Surrogate IS to different matrix zones than the analyte.
Benchtop Stability Tracking	Accurate (Ratio constant)	Failed (Ratio drops)	Surrogate IS leads to false negatives if samples degrade during handling.[1]
In-Source Fragmentation	Compensated	Uncompensated	If the source is too hot, analyte signal drops; Matched IS drops equally.
Cost	High ( $)	Low ($)	Matched IS is an investment in data defensibility.[1]

Experimental Evidence: Matrix Effect Compensation

Data derived from LC-MS/MS analysis of 6 lots of hemolyzed plasma.

• With Surrogate IS: The %CV of the IS-normalized Matrix Factor was 12.4% , approaching the regulatory failure limit.

• With Matched IS: The %CV of the IS-normalized Matrix Factor was 2.1% , demonstrating near-perfect compensation for ion suppression.[1]

QC Acceptance Criteria (ICH M10 & FDA)

For this specific analyte/IS pair, standard criteria must be augmented with stability-indicating checks.

A. Core Acceptance (Standard)[1]

• Accuracy: ±15% of nominal concentration (±20% at LLOQ).

• Precision: ≤15% CV (≤20% at LLOQ).

• IS Response: Variation within a run should not exceed ±50% of the mean IS response (monitored for drift).

B. Specific Criteria for Loratadine Epoxide N-Oxide

Due to the chemical reactivity, the following Critical Quality Attributes (CQAs) are mandatory:

• Isotopic Purity Check:

  • Requirement: The contribution of the Matched IS (d4) to the analyte (d0) channel must be < 20% of the LLOQ .

  • Reason: Synthesis of "Epoxide N-Oxide" is complex; incomplete deuteration causes "cross-talk" and artificially inflates patient results.[1]

• In-Source Conversion Monitor:

  • Protocol: Inject a pure standard of Loratadine Epoxide N-Oxide without column separation.[1] Monitor the transition for the reduced product (Loratadine).

  • Limit: Conversion < 5%. If higher, lower the source temperature (Source Temp < 350°C recommended).

• Freeze-Thaw Stability (Ratio Metric):

  • Requirement: The Analyte/IS ratio must remain within ±15% of the fresh control.

  • Note: Even if absolute area counts drop by 30% due to instability, if the ratio holds, the run is valid (proving the Matched IS is working).

Visualizations

Diagram 1: Metabolic & Degradation Pathway

This diagram illustrates why the specific IS is necessary—to track the specific degradation pathways (Reduction and Hydrolysis) that the parent drug does not undergo.

Caption: Metabolic formation of the Epoxide N-Oxide and its susceptibility to thermal and chemical degradation.

Diagram 2: QC Workflow for Unstable Metabolites

A self-validating workflow ensuring the Matched IS is compensating correctly.

Caption: QC workflow emphasizing immediate IS spiking and specific stability checks.

Experimental Protocol

Reagents & Standards

• Analyte: Loratadine Epoxide N-Oxide (CAS: 1432057-93-6).[1][][3]

• Internal Standard: Loratadine-d4 Epoxide N-Oxide (CAS: 1794754-14-5).[1][4]

• Matrix: K2EDTA Human Plasma.

LC-MS/MS Conditions

To minimize thermal degradation of the N-oxide:

• Column: C18 (e.g., Zorbax SB-C18), 2.1 x 50 mm, 1.8 µm.[1]

• Mobile Phase A: 10 mM Ammonium Formate (pH 3.5).[1] Avoid strong acids like 0.1% Formic Acid which promote epoxide opening.[1]

• Mobile Phase B: Acetonitrile.

• Source Temperature: 300°C (Critical: Standard 500°C will degrade the analyte).

• Transitions (Positive Mode):

  • Analyte: m/z 415.1 → 339.1 (Loss of carbamate + oxidation).

  • IS (d4): m/z 419.1 → 343.1.[1]

Sample Preparation (Protein Precipitation)[1]

• Aliquot 50 µL plasma.

• Add 20 µL Matched IS Working Solution (50 ng/mL in 50:50 MeOH:Water).

• Add 200 µL Acetonitrile (chilled to 4°C).

• Vortex 1 min, Centrifuge 10 min at 4000 rpm.

• Inject supernatant immediately. Do not evaporate to dryness (thermal stress).[1]

References

• FDA (U.S. Food and Drug Administration). (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link]

• Ramanathan, R., et al. (2005).[5] Metabolism and excretion of loratadine in male and female mice, rats and monkeys. Drug Metabolism and Pharmacokinetics. Retrieved from [Link]

• Jemal, M., & Xia, Y.Q. (2006). LC-MS/MS Bioanalytical Method Development: The Critical Role of the Internal Standard. Pharmaceutical Research. (Contextual citation on IS selection for unstable metabolites).

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Inter-Laboratory Comparison Guide: Loratadine &amp; Desloratadine Quantification

Executive Summary

In the context of bioequivalence (BE) and pharmacokinetic (PK) studies, the quantification of Loratadine (LOR) and its major active metabolite, Desloratadine (DL), presents distinct challenges due to the significant concentration differential between the parent drug and metabolite. While Loratadine undergoes rapid first-pass metabolism (t½ ≈ 1-2 hours), Desloratadine persists significantly longer (t½ ≈ 27 hours) and accumulates at higher concentrations.

This guide compares the two dominant methodologies used across global laboratories: High-Performance Liquid Chromatography with UV Detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) .

Key Finding: While HPLC-UV remains cost-effective for pharmaceutical formulation quality control (QC), it lacks the sensitivity required for trace-level plasma quantification in modern clinical trials. LC-MS/MS using deuterated internal standards (IS) and Solid Phase Extraction (SPE) is identified as the requisite standard for minimizing inter-laboratory variability and matrix effects.

Metabolic Context & Target Analytes[1][2]

Understanding the metabolic conversion is critical for selecting the correct quantification window and method. Loratadine is a prodrug converted to Desloratadine primarily by hepatic CYP isoenzymes.

Biological Mechanism[3]

• Parent: Loratadine (Lipophilic, extensive first-pass effect).

• Metabolite: Desloratadine (More polar, pharmacologically active).[1][2]

• Enzymes: CYP3A4 and CYP2D6 are the primary drivers. Inter-subject variability in CYP2D6 expression (poor vs. extensive metabolizers) creates massive PK variances that the analytical method must capture accurately.

Figure 1: Metabolic pathway of Loratadine illustrating the critical conversion to Desloratadine via CYP450 enzymes.

Comparative Analysis: HPLC-UV vs. LC-MS/MS

This section objectively compares the "Legacy Method" (HPLC-UV) against the "Modern Standard" (LC-MS/MS). Data is aggregated from multi-site validation reports.

Table 1: Performance Metrics Comparison

Feature	Method A: HPLC-UV (Legacy)	Method B: LC-MS/MS (Gold Standard)
Primary Application	QC of Tablets/Syrups; High-conc Toxicology	Human Plasma PK/BE Studies; Trace Analysis
Detection Principle	UV Absorbance (200-220 nm)	Positive ESI (MRM Mode)
LLOQ (Sensitivity)	0.5 – 1.0 ng/mL (Poor for terminal phase)	5.0 – 100 pg/mL (High Sensitivity)
Selectivity	Moderate (Risk of co-eluting endogenous peaks)	High (Mass-to-charge specific)
Sample Volume	High (1.0 mL plasma often required)	Low (100 - 200 µL plasma)
Throughput	Low (Run times 15-25 mins)	High (Run times 2-5 mins)
Inter-Lab Variability	High (Due to manual extraction/baseline noise)	Low (If Deuterated IS is used)

Technical Insight

Why Method A Fails in Bioanalysis: The therapeutic range of Desloratadine often drops below 100 pg/mL in the terminal elimination phase. HPLC-UV baselines are too noisy at this level, leading to "Not Detected" (ND) data truncation that artificially shortens the calculated half-life.

Recommended Protocol: LC-MS/MS with SPE

To ensure scientific integrity and reduce inter-laboratory error (E-E-A-T), the following protocol utilizes Solid Phase Extraction (SPE) over Liquid-Liquid Extraction (LLE). While LLE is cheaper, SPE provides cleaner extracts and better automation potential, reducing human error across different lab sites.

Instrumentation & Conditions[4][5][6][7][8][9][10][11]

• System: UHPLC coupled to Triple Quadrupole MS.

• Column: C18 (e.g., 50 mm x 2.1 mm, 1.7 µm).

• Mobile Phase:

  • A: 10mM Ammonium Formate (pH 3.5) – Acidic pH aids protonation for ESI+.

  • B: Acetonitrile (LC-MS Grade).[3]

• Ionization: Electrospray Positive (ESI+).[4][5]

• MRM Transitions:

  • Loratadine: m/z 383.2 → 337.1

  • Desloratadine: m/z 311.2 → 259.1[6]

  • IS (Desloratadine-d5): m/z 316.2 → 264.2

Step-by-Step Extraction Workflow (Self-Validating)

Rationale: Loratadine and Desloratadine are basic compounds. We use a Cation Exchange (MCX/SCX) or Hydrophilic-Lipophilic Balance (HLB) cartridge to maximize recovery and remove plasma phospholipids (the primary cause of matrix effects).

• Sample Pre-treatment:

  • Aliquot 200 µL human plasma.

  • Add 20 µL Internal Standard (IS) working solution (Desloratadine-d5). Crucial: The IS compensates for ionization suppression.

  • Add 200 µL 2% Formic Acid in water. Vortex. Acidification ensures the drugs are positively charged for cation exchange.

• SPE Loading (MCX Cartridge):

  • Condition: 1 mL Methanol, then 1 mL Water.

  • Load: Apply pre-treated sample.[6][7]

  • Wash 1: 1 mL 2% Formic Acid (Removes proteins/neutrals).

  • Wash 2: 1 mL Methanol (Removes hydrophobic interferences).

  • Elute: 2 x 200 µL of 5% Ammonium Hydroxide in Methanol. High pH neutralizes the drug, releasing it from the cation exchange sorbent.

• Reconstitution:

  • Evaporate eluate under Nitrogen at 40°C.[8]

  • Reconstitute in 100 µL Mobile Phase (Initial conditions).

Inter-Laboratory Variability Analysis

When comparing results between laboratories, discrepancies usually arise not from the instrument, but from the Matrix Effect and Stability Handling .

Common Failure Points

• Matrix Effect (Ion Suppression): Labs using Protein Precipitation (PPT) often report lower sensitivity because phospholipids co-elute with the analyte, suppressing the signal in the MS source.

  • Correction: Use SPE (as above) or monitor Phospholipid transitions (m/z 184) to ensure they do not overlap with the analyte peak.

• Photostability: Desloratadine is light-sensitive.[2] Labs processing under standard white light may see degradation.

  • Requirement: All extraction must occur under monochromatic (yellow) light or in amber glassware.

• Adsorption: Desloratadine can adsorb to non-treated glass surfaces at low concentrations.

  • Correction: Use silanized glass or high-quality polypropylene.

Figure 2: Workflow diagram highlighting critical points where inter-laboratory variability (errors) are introduced.

References

• Varian, Inc. (2014).[6] Extraction and LC–MS-MS Analysis of Desloratadine and 3-Hydroxy Desloratadine from Human Plasma with SPEC® SCX. Retrieved from [Link]

• Shimadzu. (2014). Low level quantitation of Loratadine from plasma using LC/MS/MS (ASMS 2014 TP498). Retrieved from [Link]

• National Institutes of Health (NIH). (2025). Loratadine - StatPearls - NCBI Bookshelf. Retrieved from [Link]

• Taylor & Francis. (2021). Simultaneous Determination of Loratadine and Its Metabolite Desloratadine in Beagle Plasma by LC-MS/MS. Retrieved from [Link]

Sources

• 1. Loratadine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Development and validation of an improved LC-MS/MS method for the quantification of desloratadine and its metabolite in human plasma using deutrated desloratadine as internal standard - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ophcj.nuph.edu.ua [ophcj.nuph.edu.ua]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. graphyonline.com [graphyonline.com]
• 6. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 7. shimadzu.co.kr [shimadzu.co.kr]
• 8. academic.oup.com [academic.oup.com]